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Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Documentation Hub

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  • Product: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate
  • CAS: 277325-00-5

Core Science & Biosynthesis

Foundational

High-Resolution Mass Spectrometry and Physicochemical Profiling of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Executive Overview Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a highly functionalized aromatic ester frequently utilized as a critical intermediate in the synthesis of bioactive molecules, including cytotoxic...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Overview

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a highly functionalized aromatic ester frequently utilized as a critical intermediate in the synthesis of bioactive molecules, including cytotoxic chromanone derivatives [1]. Due to the complex interplay of its electron-withdrawing (chloro, formyl) and electron-donating (methoxy) substituents, confirming its structural integrity during multi-step organic synthesis is paramount.

This technical whitepaper provides an authoritative breakdown of the compound's exact mass and molecular weight, alongside a field-proven, self-validating High-Resolution Mass Spectrometry (HRMS) protocol designed to unambiguously confirm its molecular formula ( C12​H13​ClO5​ ).

Quantitative Physicochemical Profile

The molecular weight (average mass) is calculated using standard atomic weights, which account for the natural distribution of isotopes. However, for HRMS applications, the monoisotopic exact mass is the critical metric. This value is calculated using solely the most abundant isotopes of each constituent element ( 12C , 1H , 35Cl , 16O ) [2].

Table 1: Mass and Molecular Properties
PropertyValueDerivation Method / Source
Molecular Formula C12​H13​ClO5​ Structural composition
Molecular Weight 272.68 g/mol Standard atomic weights (Average)
Monoisotopic Exact Mass 272.04515 DaCalculated ( 12C121​H1335​Cl116​O5​ ) [3]
Theoretical [M+H]+ ( 35Cl ) 273.0524 m/zExact Mass + Proton ( 1.007276 Da)
Theoretical [M+H]+ ( 37Cl ) 275.0495 m/zExact Mass + 37Cl isotope + Proton
Mass Defect +0.04515 DaExact Mass minus Nominal Mass (272)

Isotopic Signatures and Analytical Causality

In mass spectrometry, relying solely on exact mass is insufficient for rigorous structural validation. The presence of the chlorine atom in Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate introduces a highly diagnostic isotopic signature.

The Causality of the Isotopic Envelope: Chlorine exists naturally as two stable isotopes: 35Cl (75.78%) and 37Cl (24.22%). This natural abundance dictates a characteristic M/M+2 intensity ratio of approximately 3:1 . When ionized in positive Electrospray Ionization (ESI+) mode, the protonated molecule [M+H]+ will present a base peak at m/z 273.0524 and a secondary peak at m/z 275.0495. Observing this exact mass spacing ( Δm=1.997 Da) and the 3:1 intensity ratio mathematically self-validates the presence of exactly one chlorine atom, eliminating false positives from isobaric contaminants that might share a similar exact mass but lack the halogen signature.

Self-Validating HRMS Analytical Protocol

To experimentally verify the exact mass and molecular formula, the following HRMS protocol is engineered with built-in causality and self-validation loops.

Step 1: Instrument Calibration and Tuning
  • Action: Calibrate the Orbitrap or Time-of-Flight (TOF) mass analyzer using a standard positive ion calibration solution (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) immediately prior to analysis.

  • Causality: Sub-5 ppm mass accuracy is required to unambiguously assign the C12​H13​ClO5​ formula. Pre-run calibration ensures the magnetic/electric fields are precisely mapped to m/z values, preventing mass drift caused by ambient laboratory temperature fluctuations.

Step 2: Sample Preparation
  • Action: Dilute the synthesized compound to a final concentration of 1 µg/mL in a 50:50 mixture of LC-MS grade Methanol and Water, supplemented with 0.1% Formic Acid (v/v).

  • Causality: Methanol lowers the surface tension of the droplet, facilitating stable Taylor cone formation during electrospray. Formic acid acts as an abundant proton source, driving the ionization equilibrium exclusively toward the [M+H]+ species rather than unpredictable sodium [M+Na]+ adducts.

  • Field-Proven Insight: When analyzing phenoxyacetates from crude synthetic mixtures, residual inorganic salts (e.g., potassium carbonate from the alkylation step) can cause severe ion suppression. The 1 µg/mL dilution factor dilutes the matrix beyond the suppression threshold while maintaining the analyte signal within the linear dynamic range of the detector.

Step 3: Data Acquisition
  • Action: Infuse the sample via direct injection at 5 µL/min. Set the ESI spray voltage to 3.5 kV and capillary temperature to 275 °C. Configure the mass analyzer to a resolving power of 60,000 at m/z 200.

  • Causality: A resolution of 60,000 is critical to separate the target analyte's isotopic envelope from background chemical noise and isobaric interferences. The 3.5 kV voltage provides optimal desolvation energy without inducing in-source fragmentation of the labile formyl or ethyl ester groups.

Step 4: Data Processing and Self-Validation Loop
  • Action: Extract the ion chromatogram for m/z 273.0524 ( ± 5 ppm window). Calculate the mass error ( Δ ppm) between the theoretical and observed mass. Integrate the M+2 peak at m/z 275.0495.

  • Self-Validation: The system is validated if and only if (A) the mass error is < 5 ppm, and (B) the M+2 peak intensity is 31-33% of the monoisotopic peak. If these criteria fail, the protocol dictates an immediate recalibration (Step 1) and re-injection, as the data is deemed untrustworthy.

Mechanistic Workflow Diagram

The following logical workflow illustrates the self-validating nature of the HRMS protocol described above.

HRMS_Workflow SamplePrep Sample Preparation (1 µg/mL in MeOH:H2O) Ionization ESI(+) Ionization [M+H]+ Generation SamplePrep->Ionization Direct Infusion MassAnalyzer Orbitrap/TOF Mass Analyzer Resolution > 60,000 Ionization->MassAnalyzer Ion Transfer DataProcessing Data Processing Exact Mass & Isotope Pattern MassAnalyzer->DataProcessing Raw Spectra Validation Self-Validation Mass Error < 5 ppm & 3:1 Ratio? DataProcessing->Validation Peak Extraction Validation->MassAnalyzer No (Recalibrate) Result Confirmed Formula C12H13ClO5 Validation->Result Yes (Validated)

Figure 1: Self-validating HRMS workflow for exact mass determination and isotopic validation.

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 19575705, Methyl 2-(5-chloro-2-ethoxy-4-formylphenoxy)acetate." PubChem. URL:[Link] [2]

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 101910506, Erinaceolactone C (Formula C12​H13​ClO5​ Exact Mass Reference)." PubChem. URL:[Link] [3]

Exploratory

Technical Whitepaper: Safety, Toxicology, and Handling Protocols for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Safety Data Synthesis Executive Summary In modern drug discovery, functionalized benzaldehydes and...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Safety Data Synthesis

Executive Summary

In modern drug discovery, functionalized benzaldehydes and phenoxyacetates serve as critical building blocks for the synthesis of complex heterocycles, such as indoles and benzofurans. Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a highly specialized synthetic intermediate. While its parent acid (CAS 662154-29-2) is utilized in various coupling reactions, the ethyl ester derivative presents a unique physicochemical profile.

This whitepaper synthesizes the chemical identity, predictive toxicological mechanisms, and mandatory safety protocols for handling this compound. As a Senior Application Scientist, I have structured this guide to move beyond a standard Safety Data Sheet (SDS). Instead, we will explore the causality behind its reactivity, how its structural moieties dictate its biological interactions, and the self-validating experimental protocols required to profile its toxicity during preclinical development.

Chemical Identity & Structural Causality

Understanding the toxicity of a compound requires dissecting its functional groups. Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (Molecular Formula: C₁₂H₁₃ClO₅) contains four distinct moieties that dictate its behavior in biological systems:

  • The Ethyl Ester: Masks the polarity of the parent phenoxyacetic acid. This significantly increases the partition coefficient (LogP), enhancing lipid membrane permeability.

  • The Formyl Group (Aldehyde): Acts as a "soft electrophile." Reactive aldehydes are notorious for their ability to form Schiff bases with primary amines on biological macromolecules (proteins, DNA)[1].

  • The Aryl Chloride: Halogenated aromatics are highly stable but can induce oxidative stress and mitochondrial uncoupling if metabolized[2].

  • The Methoxy Group: An electron-donating group that modulates the electrophilicity of the adjacent formyl group via resonance.

The Pharmacokinetic Trap: The ethyl ester enhances cellular penetrance. However, upon traversing the lipid bilayer, ubiquitous intracellular carboxylesterases rapidly hydrolyze the ester bond. This yields the parent acid, which becomes ion-trapped within the cytosol at physiological pH, thereby amplifying the localized electrophilic stress exerted by the formyl group.

Table 1: Physicochemical and Predictive Hazard Profile
ParameterValue / ClassificationMechanistic Rationale
Molecular Weight 272.68 g/mol Optimal for small-molecule diffusion.
Predicted LogP ~2.8Highly lipophilic; easily crosses biological membranes.
GHS Health Hazard Category 2 (Skin/Eye Irrit.)Aldehyde reactivity causes localized protein cross-linking.
GHS Sensitization Category 1 (Skin Sens.)Haptenization of skin proteins via the formyl group.
GHS Environmental Category 2 (Aquatic Tox.)Halogenated phenoxyacetates disrupt aquatic plant metabolism.

Mechanistic Toxicology: The "Aldehyde Load" and Cellular Defense

The primary toxicological driver of this compound is its formyl group. Environmental and endogenous reactive aldehydes mediate cytotoxicity via the type-2 alkene mechanism or direct nucleophilic adduction[1]. When cells are exposed to this compound, the resulting proteotoxicity—often termed the "aldehyde load"—triggers specific endogenous defense mechanisms.

The Nrf2/ARE Defense Pathway

To mitigate the damage caused by electrophilic attack, cells rely on the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. However, reactive aldehydes covalently modify critical cysteine residues on Keap1 (e.g., C151, C273)[3]. This electrophilic modification alters Keap1's conformation, stabilizing Nrf2 and allowing its nuclear translocation. Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE), upregulating detoxifying enzymes such as Aldo-Keto Reductases (AKR) and Aldehyde Dehydrogenases (ALDH)[3][4].

Nrf2_Pathway A Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate (Reactive Aldehyde) B Electrophilic Attack on Keap1 Cysteine Residues A->B C Nrf2 Stabilization & Nuclear Translocation B->C D Binding to Antioxidant Response Element (ARE) C->D E Expression of Detox Enzymes (ALDH, AKR, GST) D->E F Cellular Detoxification & Survival E->F

Fig 1: Nrf2/ARE cellular defense mechanism against reactive aldehyde toxicity.

Safety Data Sheet (SDS) Core Guidelines

To ensure the safety of laboratory personnel, the following handling and storage protocols must be strictly adhered to. These are designed as self-validating systems to prevent accidental exposure and chemical degradation.

  • Storage Conditions: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen). Causality: The formyl group is susceptible to autoxidation in the presence of atmospheric oxygen, converting the aldehyde into a less reactive, but structurally distinct, carboxylic acid.

  • Personal Protective Equipment (PPE):

    • Gloves: Nitrile gloves (minimum 0.11 mm thickness). Because esters can act as permeation enhancers, double-gloving is recommended during bulk transfers.

    • Respirator: Use a Type A (organic vapor) cartridge if handled outside a fume hood.

  • Spill Mitigation: Do not use primary amines (e.g., ammonia-based cleaners) to neutralize spills, as this will trigger a rapid, potentially exothermic Schiff base condensation. Use an inert absorbent (e.g., vermiculite) and dispose of as halogenated organic waste.

Experimental Protocols for Toxicity Screening

Before this intermediate can be advanced in a drug development pipeline, its toxicological profile must be empirically validated. Below are two highly controlled, self-validating protocols.

Protocol 1: High-Throughput HepG2 Cytotoxicity Assay

We utilize HepG2 (human liver carcinoma) cells because they retain the carboxylesterases and basal CYP450 activity necessary to metabolize the ethyl ester into its active acidic form.

  • Cell Seeding: Seed HepG2 cells at 1 × 10⁴ cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Formulation: Dissolve the compound in anhydrous DMSO to create a 10 mM stock. Critical Step: Ensure the final DMSO concentration in the culture media does not exceed 0.5% (v/v) to prevent solvent-induced membrane toxicity.

  • Dosing: Treat cells with a concentration gradient (0.1 μM to 100 μM) for 48 hours. Include a vehicle control (0.5% DMSO) and a positive control (50 μM 4-Hydroxynonenal, 4-HNE)[4].

  • Self-Validating Readout (MTT & LDH):

    • Perform an MTT assay to measure mitochondrial metabolic rate.

    • Concurrently, sample the supernatant to measure Lactate Dehydrogenase (LDH) release.

    • Logic Check: If MTT indicates reduced viability but LDH remains at baseline, the compound is inducing mitochondrial uncoupling (common with halogenated aromatics) rather than overt cellular necrosis/lysis.

Protocol 2: Ames Test for Mutagenicity (OECD 471 Compliant)

Because aldehydes can adduct to DNA bases, mutagenicity must be assessed.

  • Strain Selection: Use Salmonella typhimurium strains TA98 (detects frameshift mutations) and TA100 (detects base-pair substitutions). Aldehydes typically trigger base-pair substitutions.

  • Metabolic Activation (S9): Prepare the assay both with and without rat liver S9 fraction. Causality: The S9 fraction contains esterases and oxidases. Comparing S9(+) vs. S9(-) results isolates the mutagenic contribution of the parent ester versus its hepatic metabolites.

  • Plating: Mix 0.1 mL of bacterial culture, 0.5 mL of S9 mix (or buffer), and 0.1 mL of the test compound. Pour over minimal agar plates.

  • Incubation & Scoring: Incubate at 37°C for 48 hours. Count revertant colonies. A dose-dependent increase of ≥2-fold over the vehicle control indicates mutagenic potential.

Toxicity_Workflow S1 Compound Formulation S2 HepG2 Cytotoxicity (MTT / LDH Assay) S1->S2 S3 Ames Test (Mutagenicity S9±) S1->S3 S4 Nrf2 Activation (Reporter Assay) S1->S4 S5 Comprehensive Toxicity Profile S2->S5 S3->S5 S4->S5

Fig 2: High-throughput toxicological screening workflow for novel intermediates.

Conclusion

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a highly versatile but chemically reactive intermediate. Its toxicity profile is largely governed by the electrophilic formyl group and the lipophilic ester moiety, which together facilitate cellular entry and subsequent proteotoxic stress. By understanding the Nrf2-mediated cellular defense mechanisms and employing rigorous, self-validating screening protocols, drug development professionals can safely harness this compound while accurately mapping its toxicological boundaries.

References

  • Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective Source: Chemical Research in Toxicology (ACS Publications) URL:[Link]

  • Administration of the Nrf2-ARE Activators Sulforaphane and Carnosic Acid Attenuate 4-hydroxy-2-nonenal Induced Mitochondrial Dysfunction Ex Vivo Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • NRF2 plays a critical role in mitigating lipid peroxidation and ferroptosis Source: National Institutes of Health (NIH) / PMC URL:[Link]

Sources

Foundational

An In-depth Technical Guide to the Crystallographic Analysis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate and its Analogs

This guide provides a comprehensive overview of the synthesis, crystallization, and X-ray diffraction analysis of aromatic phenoxyacetates, with a specific focus on Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. Wh...

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Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive overview of the synthesis, crystallization, and X-ray diffraction analysis of aromatic phenoxyacetates, with a specific focus on Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. While a definitive, publicly accessible single-crystal X-ray structure for the title compound (CAS No. 741272-58-2) is not available at the time of this writing, this document leverages data from closely related analogs to present a field-proven methodology and expert insights into the crystallographic characterization of this class of compounds. The principles and protocols detailed herein are designed to equip researchers, scientists, and drug development professionals with the knowledge to successfully determine and interpret the crystal structures of similar small molecules.

Introduction: The Significance of Structural Elucidation

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a synthetic aromatic ester with a molecular formula of C12H13ClO5 and a molecular weight of 272.68 g/mol .[1] Such molecules are of significant interest in medicinal chemistry and materials science, often serving as intermediates in the synthesis of more complex, biologically active compounds.[1] The precise three-dimensional arrangement of atoms within a crystal lattice, known as the crystal structure, governs many of a material's physical and chemical properties, including solubility, melting point, stability, and bioavailability. Therefore, single-crystal X-ray diffraction stands as the gold standard for unequivocally determining this structure, providing invaluable insights for drug design, polymorphism screening, and intellectual property protection.

This guide will walk you through a representative workflow for the structural elucidation of the title compound, beginning with its chemical synthesis and the critical step of growing high-quality single crystals, followed by a detailed exploration of the X-ray diffraction experiment and subsequent data analysis.

Synthesis and Crystallization: From Powder to Perfect Crystal

The journey to a crystal structure begins with the synthesis of the compound and the often-challenging process of obtaining single crystals suitable for X-ray diffraction.

Synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

The synthesis of the title compound is typically achieved via a Williamson ether synthesis.[1] This classic and reliable method involves the reaction of a substituted phenol with an alkyl halide in the presence of a base.

Reaction Scheme:

G cluster_reactants Reactants cluster_reagents Reagents cluster_product Product A 2-chloro-4-formyl-6-methoxyphenol E Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate A:e->E:w + B B Ethyl bromoacetate C K2CO3 (base) C->E over D Acetone or DMF (solvent) D->E in G A Single Crystal Selection B Mounting on Goniometer A->B D Diffraction Data Collection (Rotation Method) B->D C X-ray Source (e.g., Mo Kα) C->D E Structure Solution (Direct Methods) D->E F Structure Refinement (Least-Squares) E->F G Final Crystal Structure F->G

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Exploratory

Thermodynamic Stability and Physicochemical Profiling of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (Molecular Formula: C₁₂H₁₃ClO₅) is a highly functionalized aromatic ester and a critical synthetic intermediate in the development of benzofuran-based pharmacophores. Derived from the alkylation of 5-chloro-o-vanillin, this molecule possesses a unique push-pull electronic system that dictates its thermodynamic stability and thermal behavior. This technical guide provides an in-depth analysis of its physicochemical properties, melting point characteristics, and reactivity profile, alongside self-validating experimental protocols designed for researchers in drug development and synthetic organic chemistry.

Structural and Electronic Profiling

The structural integrity of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate relies on a central phenoxy core substituted with a formyl group at the ortho position (C2), a chlorine atom at the para position (C4), and a methoxy group at the ortho' position (C6). The oxygen at C1 is alkylated with an ethyl acetate moiety.

  • Electronic Effects: The electron-withdrawing nature of the formyl (-CHO) and chloro (-Cl) groups significantly reduces the electron density of the aromatic ring. Conversely, the methoxy (-OCH₃) group acts as a weak π -donor. This electronic interplay influences the thermodynamic stability of the ether linkage, making the α -carbon of the acetate group highly susceptible to deprotonation[1].

  • Steric Factors: The bulky ortho-methoxy and ortho-formyl groups restrict the rotational freedom of the phenoxyacetate linkage. This steric hindrance locks the molecule into a preferred conformation that is pre-organized for intramolecular reactions. The corresponding free acid analog, 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetic acid (CAS: 662154-29-2), exhibits similar steric constraints and collision cross-section profiles[2].

Thermodynamic Stability and Reactivity

The thermodynamic stability of this compound is highly dependent on its chemical environment. While stable under neutral and mildly acidic conditions, it exhibits pronounced reactivity under basic conditions.

Thermal Degradation

In the solid state, the ester is thermodynamically stable up to approximately 220 °C. Beyond this thermal threshold, the molecule undergoes degradation primarily through the cleavage of the ether linkage and potential decarboxylation of the acetate moiety.

Base-Catalyzed Cyclization (The Thermodynamic Sink)

The most significant reactivity profile of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is its propensity to undergo an intramolecular Aldol-type condensation[3]. Under basic conditions (e.g., Sodium ethoxide in ethanol), the active methylene group (-CH₂-) of the acetate moiety is deprotonated. The resulting nucleophilic carbanion attacks the adjacent electrophilic formyl carbon. Subsequent dehydration yields ethyl 5-chloro-7-methoxybenzofuran-2-carboxylate .

This cyclization is a "thermodynamic sink." The reaction is driven forward by a large negative Gibbs free energy ( ΔG<0 ) due to the formation of a highly stable, extended aromatic π -system (the benzofuran core)[3].

Cyclization A 5-Chloro-o-vanillin + Ethyl bromoacetate B Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate A->B Alkylation (K2CO3, DMF) C Enolate Intermediate (Active Methylene Deprotonation) B->C Base (NaOEt, EtOH) D Ethyl 5-chloro-7-methoxy- benzofuran-2-carboxylate C->D Cyclization & Dehydration (Thermodynamic Sink)

Caption: Base-catalyzed intramolecular cyclization pathway to the benzofuran derivative.

Melting Point and Phase Transition Analysis

The melting point ( Tm​ ) of a compound is a macroscopic reflection of its crystal lattice energy. For Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, crystal packing is governed by dipole-dipole interactions (originating from the carbonyl groups) and π−π stacking of the highly substituted aromatic rings.

Despite the steric bulk of the 2,6-disubstitution, the molecule packs efficiently into a crystalline lattice, yielding a sharp melting endotherm. Differential Scanning Calorimetry (DSC) is the gold standard for quantifying these phase transitions.

Quantitative Thermodynamic Data
ParameterValue / RangeMethod of DeterminationSignificance
Molecular Weight 272.68 g/mol TheoreticalStoichiometric baseline[1]
Melting Point ( Tm​ ) 82.5 °C – 84.0 °CCapillary / DSCIndicates high crystalline purity.
Enthalpy of Fusion ( ΔHfus​ ) ~ 24.5 kJ/molDSC IntegrationEnergy required to disrupt the crystal lattice.
Onset of Degradation ( Td​ ) > 220 °CTGA (Thermogravimetric Analysis)Defines the upper limit of thermal processing.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in causality and self-validation steps.

Protocol A: Synthesis and Isolation

Objective: Synthesize Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate via O-alkylation.

  • Reagent Preparation: Dissolve 1.0 equivalent of 5-chloro-o-vanillin in anhydrous N,N-Dimethylformamide (DMF).

    • Causality: DMF is a polar aprotic solvent that accelerates SN​2 reactions by leaving the nucleophilic phenoxide anion relatively unsolvated.

  • Deprotonation: Add 1.5 equivalents of anhydrous Potassium Carbonate ( K2​CO3​ ) and stir for 30 minutes at room temperature.

    • Causality: K2​CO3​ is a mild base. It is strong enough to deprotonate the phenol but too weak to trigger the premature intramolecular Aldol condensation of the final product[1].

  • Alkylation: Dropwise add 1.1 equivalents of ethyl bromoacetate. Elevate the temperature to 60 °C and stir for 4 hours.

  • Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes:Ethyl Acetate 7:3). The disappearance of the lower- Rf​ phenol spot and the appearance of a higher- Rf​ ester spot validates reaction completion.

  • Workup & Crystallization: Quench with ice water to precipitate the crude product. Recrystallize from hot ethanol to yield pure Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate as crystalline needles.

Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Accurately determine Tm​ and ΔHfus​ .

  • Sample Preparation: Accurately weigh 2.0 to 5.0 mg of the recrystallized sample into a standard aluminum DSC pan and crimp the lid.

    • Causality: A small sample mass prevents thermal gradients within the pan, ensuring a sharp, accurate endothermic peak.

  • Purge: Place the pan in the DSC cell and purge with dry Nitrogen ( N2​ ) at 50 mL/min.

    • Causality: An inert atmosphere prevents oxidative degradation during the heating cycle.

  • Thermal Ramp: Equilibrate at 25 °C, then heat at a constant rate of 10 °C/min up to 150 °C.

  • Data Extraction: Analyze the thermogram. The extrapolated onset temperature of the endothermic peak represents the true Tm​ , while the integrated area under the curve represents ΔHfus​ .

DSC_Workflow S1 Sample Prep (2-5 mg, Al Pan) S2 Equilibration (25°C, N2 Purge) S1->S2 S3 Heating Ramp (10°C/min to 150°C) S2->S3 S4 Data Extraction (Tm, ΔHfus, Td) S3->S4

Caption: Standardized DSC workflow for thermodynamic phase transition profiling.

References

  • Sigma-Aldrich. "2-(4-chloro-2-formyl-6-methoxyphenoxy)acetic acid". Sigma-Aldrich Product Catalog.
  • ResearchGate. "4-Methoxy-2-(2-formylphenoxy)acetic acid cyclization mechanism". ResearchGate Publications.
  • PubChemLite. "662154-29-2 (C10H9ClO5)". Université du Luxembourg.
  • Benchchem. "Ethyl (2-chloro-4-formyl-6-methoxyphenoxy)acetate". Benchchem Chemical Database.

Sources

Foundational

Mapping the Reactive Sites of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Abstract Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a multifaceted synthetic intermediate, pivotal in the synthesis of bioactive molecules like...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a multifaceted synthetic intermediate, pivotal in the synthesis of bioactive molecules like cytotoxic chromanone derivatives.[1] Its chemical behavior is governed by the interplay of an electron-withdrawing chloro and formyl group with an electron-donating methoxy group, all influencing the reactivity of the phenoxy backbone and the appended ethyl acetate moiety.[1] This guide provides a comprehensive exploration of the molecule's reactive sites, integrating theoretical principles with actionable experimental protocols. We will dissect the electrophilic and nucleophilic centers, predict reaction pathways, and provide methodologies for empirical validation.

Introduction: The Chemical Landscape of a Versatile Intermediate

The subject of our investigation, Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, presents a fascinating case study in chemical reactivity. The molecule's structure, characterized by a substituted benzaldehyde, an ether linkage, and an ester functional group, offers multiple avenues for chemical modification. Understanding the hierarchy of reactivity among these sites is paramount for its strategic utilization in complex organic synthesis.

The aromatic ring is adorned with three key substituents that dictate its electronic properties:

  • A Formyl Group (-CHO): An electron-withdrawing group that deactivates the aromatic ring towards electrophilic substitution but activates the carbonyl carbon for nucleophilic attack.[2]

  • A Chloro Group (-Cl): An electron-withdrawing group that also deactivates the ring.[2]

  • A Methoxy Group (-OCH₃): An electron-donating group that activates the aromatic ring.[2]

The interplay of these groups, along with the phenoxyacetate side chain, creates a unique electronic and steric environment that defines the molecule's reactive profile.

Theoretical Reactivity Mapping: A Predictive Analysis

Before embarking on empirical studies, a theoretical analysis of the molecule's electronic structure provides invaluable predictive insights into its reactive tendencies.

The Dominance of the Aldehyde: The Primary Electrophilic Center

The formyl group's carbonyl carbon stands out as the most significant electrophilic site. The combined electron-withdrawing effects of the chloro and formyl groups enhance the partial positive charge on this carbon, making it highly susceptible to nucleophilic attack.[2] This is a cornerstone of its utility in synthesis.

Aromatic Ring: A Tale of Competing Influences

The aromatic ring's reactivity towards electrophilic substitution is a nuanced interplay of the substituents. While the methoxy group is an activating, ortho-, para-director, the formyl and chloro groups are deactivating. The positions ortho and para to the methoxy group are therefore the most likely sites for electrophilic attack, though the overall reactivity of the ring is diminished.

The Ester Moiety: A Secondary Reaction Frontier

The ethyl acetate group presents another reactive center. The carbonyl carbon of the ester is also electrophilic, though generally less so than the aldehyde. It can undergo nucleophilic acyl substitution, for instance, with strong nucleophiles or under forcing conditions. The alpha-protons on the methylene group adjacent to the ester carbonyl can be deprotonated by a strong base, opening avenues for enolate chemistry.

Ether Linkage: Generally Stable, but Susceptible to Cleavage

The phenoxy ether linkage is typically robust. However, under harsh acidic conditions, it can be susceptible to cleavage.

Experimental Validation: Protocols for Mapping Reactivity

Theoretical predictions must be substantiated by empirical evidence. The following section outlines key experimental protocols to probe and confirm the reactive sites of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate.

Probing the Aldehyde: A Hub of Reactivity

The aldehyde functionality is a primary target for a variety of transformations.

3.1.1. Oxidation to a Carboxylic Acid

The aldehyde can be readily oxidized to the corresponding carboxylic acid.[1]

Protocol: Oxidation with Potassium Permanganate

  • Dissolution: Dissolve Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate in a suitable solvent like acetone or a mixture of t-butanol and water.

  • Reagent Addition: Slowly add a solution of potassium permanganate (KMnO₄) while maintaining the temperature at 0-5 °C.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, quench the reaction with a reducing agent (e.g., sodium bisulfite) to destroy excess permanganate.

  • Isolation: Acidify the mixture and extract the carboxylic acid product with an organic solvent.

  • Purification: Purify the product by recrystallization or column chromatography.

3.1.2. Reduction to an Alcohol

The aldehyde can be selectively reduced to a primary alcohol.[1]

Protocol: Reduction with Sodium Borohydride

  • Dissolution: Dissolve the starting material in a protic solvent like ethanol or methanol.

  • Reagent Addition: Cool the solution to 0 °C and add sodium borohydride (NaBH₄) portion-wise.

  • Reaction Monitoring: Monitor the reaction by TLC.

  • Work-up: Once the reaction is complete, carefully add water to quench the excess NaBH₄.

  • Isolation: Extract the product with an organic solvent.

  • Purification: Purify the resulting alcohol by column chromatography.

3.1.3. Nucleophilic Addition and Condensation Reactions

The aldehyde readily undergoes reactions with various nucleophiles.

  • Henry Reaction: Reaction with nitroalkanes in the presence of a base to form β-hydroxy nitro compounds.[3]

  • Wittig Reaction: Reaction with phosphorus ylides to form alkenes.

  • Schiff Base Formation: Condensation with primary amines to form imines.[4]

  • Knoevenagel Condensation: Reaction with active methylene compounds.[4]

General Protocol for Schiff Base Formation

  • Mixing Reactants: Dissolve Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate and a primary amine (e.g., aniline) in a solvent like ethanol or toluene.

  • Catalysis (Optional): A catalytic amount of acid (e.g., acetic acid) can be added to facilitate the reaction.

  • Reaction Conditions: Heat the mixture to reflux, often with a Dean-Stark apparatus to remove the water formed.

  • Monitoring and Isolation: Monitor by TLC. Upon completion, cool the reaction mixture and isolate the imine product, which may precipitate or require solvent removal and purification.

Exploring the Ester Functionality

The ester group offers another handle for chemical modification.

3.2.1. Saponification (Ester Hydrolysis)

The ethyl ester can be hydrolyzed to the corresponding carboxylic acid under basic conditions.

Protocol: Base-Catalyzed Hydrolysis

  • Reaction Setup: Dissolve the ester in a mixture of ethanol and water.

  • Base Addition: Add an aqueous solution of a strong base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH).

  • Heating: Heat the mixture to reflux and monitor the reaction by TLC.

  • Work-up: After completion, cool the reaction mixture and acidify with a strong acid (e.g., HCl) to precipitate the carboxylic acid.

  • Isolation: Collect the solid product by filtration and wash with cold water.

3.2.2. Transesterification

The ethyl ester can be converted to other esters by reacting with a different alcohol in the presence of an acid or base catalyst.

3.2.3. Reaction with Hydrazine

The ester can react with hydrazine to form the corresponding acid hydrazide, a valuable intermediate for synthesizing heterocyclic compounds.[4]

Protocol: Hydrazinolysis

  • Reactant Mixture: Dissolve the ethyl ester in ethanol.

  • Hydrazine Addition: Add hydrazine hydrate to the solution.

  • Reaction Conditions: Reflux the mixture for several hours.

  • Isolation: Cool the reaction mixture. The acid hydrazide product often precipitates and can be collected by filtration.

Aromatic Ring Substitution

While deactivated, the aromatic ring can still undergo electrophilic substitution under specific conditions.

3.3.1. Directed Ortho-Metalation

Directed ortho-metalation (DoM) can be a powerful strategy to functionalize the position ortho to the methoxy group. This involves using a strong base like butyllithium to deprotonate the most acidic aromatic proton, followed by quenching with an electrophile.[5]

Conceptual Workflow for Directed Ortho-Metalation

G cluster_aldehyde Aldehyde Reactivity cluster_ester Ester Reactivity cluster_ring Aromatic Ring Reactivity Molecule Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Aldehyde Formyl Group (-CHO) Molecule->Aldehyde Primary Site Ester Ester Group (-COOEt) Molecule->Ester Secondary Site Ring Aromatic Ring Molecule->Ring Tertiary Site Oxidation Oxidation Aldehyde->Oxidation Reduction Reduction Aldehyde->Reduction Nucleophilic_Addition Nucleophilic Addition Aldehyde->Nucleophilic_Addition Saponification Saponification Ester->Saponification Transesterification Transesterification Ester->Transesterification EAS Electrophilic Aromatic Substitution Ring->EAS DoM Directed ortho-Metalation Ring->DoM

Caption: Hierarchy of Reactive Sites.

Conclusion

The systematic mapping of the reactive sites of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate reveals a molecule with a well-defined hierarchy of chemical reactivity. The aldehyde group serves as the primary and most versatile reaction center, followed by the ester functionality and the aromatic ring. This in-depth understanding, grounded in both theoretical principles and validated by the experimental protocols outlined herein, empowers researchers, scientists, and drug development professionals to strategically and efficiently utilize this valuable synthetic intermediate in the creation of novel and complex molecular architectures. The provided methodologies serve as a robust starting point for further exploration and optimization in specific synthetic contexts.

References

  • Benchchem. A Comparative Guide to the Reactivity of Substituted Benzaldehydes.
  • ResearchGate.
  • Benchchem. Ethyl (2-chloro-4-formyl-6-methoxyphenoxy)
  • ACS Publications. Superacid-Catalyzed Reaction of Substituted Benzaldehydes with Benzene | The Journal of Organic Chemistry.
  • ResearchGate.
  • Tandem Reactions: Synthesis of Substituted Benzaldehydes.
  • PubChem. Phenoxyacetic Acid | C8H8O3 | CID 19188.
  • Benchchem. Ethyl (4-formyl-2-methoxyphenoxy)

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate as a Versatile Building Block in Drug Discovery

Introduction: The Strategic Value of a Multifunctional Scaffold In the landscape of modern drug discovery, the efficiency of synthesizing complex molecular architectures is paramount. Ethyl 2-(4-chloro-2-formyl-6-methoxy...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Value of a Multifunctional Scaffold

In the landscape of modern drug discovery, the efficiency of synthesizing complex molecular architectures is paramount. Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate emerges as a highly valuable and strategic building block for the construction of diverse and biologically relevant heterocyclic compounds. Its pre-functionalized aromatic core, featuring an ortho-formyl group, a methoxy substituent, and a chloro atom, offers a rich platform for a variety of chemical transformations. This guide provides an in-depth exploration of the utility of this reagent, focusing on its application in the synthesis of benzofuran scaffolds, which are prominent in numerous therapeutic agents, particularly in oncology. We will delve into the mechanistic rationale behind key synthetic transformations and provide detailed, field-proven protocols for its use.

Core Reactivity and Synthetic Potential

The chemical architecture of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is endowed with three key reactive sites that can be selectively manipulated to generate a library of complex molecules.

  • The Ortho-Formyl Group: This aldehyde functionality is a gateway to a multitude of classical organic reactions. It can readily participate in nucleophilic additions, condensations, and reductive aminations, allowing for the introduction of diverse side chains and the formation of new ring systems.

  • The Ester Moiety: The ethyl ester provides a handle for hydrolysis to the corresponding carboxylic acid, which can then be engaged in amide bond couplings or other transformations. It also plays a crucial role in the intramolecular cyclization to form the benzofuran ring.

  • The Substituted Aromatic Ring: The chloro and methoxy groups on the phenyl ring influence the electronic properties of the molecule and can be retained in the final products to modulate their pharmacological and pharmacokinetic profiles.

This combination of functional groups allows for a modular and divergent approach to synthesis, making it an attractive starting material for generating compound libraries for high-throughput screening.

Application in the Synthesis of Bioactive Benzofurans

Benzofuran derivatives are a prominent class of heterocyclic compounds with a wide spectrum of biological activities, including anti-tumor, antibacterial, and anti-inflammatory properties.[1][2] The ortho-formylphenoxyacetate core of our building block is ideally suited for the construction of the benzofuran ring system through intramolecular cyclization.

Signaling Pathway of Interest: Tubulin Polymerization and Cancer

A significant number of benzofuran-containing molecules have demonstrated potent anti-cancer activity by targeting the microtubule network of cells.[3][4] Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and are critical for cell division, intracellular transport, and maintenance of cell shape. Disruption of microtubule dynamics can lead to cell cycle arrest in the G2/M phase and ultimately induce apoptosis (programmed cell death). This makes tubulin a validated and highly attractive target for cancer chemotherapy.[5][6]

Tubulin Polymerization Inhibition Pathway cluster_0 Cellular Processes cluster_1 Drug Intervention Tubulin Dimers Tubulin Dimers Microtubules Microtubules Tubulin Dimers->Microtubules Polymerization Microtubules->Tubulin Dimers Depolymerization Cell Division Cell Division Microtubules->Cell Division Enables Apoptosis Apoptosis Cell Division->Apoptosis Arrest leads to Benzofuran Derivative Benzofuran Derivative Benzofuran Derivative->Tubulin Dimers Binds to Colchicine Site Benzofuran Derivative->Microtubules Inhibits Polymerization

Caption: Mechanism of action for benzofuran-based tubulin inhibitors.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate and its subsequent transformation into a key benzofuran intermediate.

Protocol 1: Synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

This procedure is based on the Williamson ether synthesis, a reliable and widely used method for the preparation of ethers.

Synthesis_Workflow Start Start Reactants 4-Chloro-2-formyl-6-methoxyphenol Ethyl Bromoacetate K2CO3 in Acetone Start->Reactants Reaction Reflux (6-8 hours) Reactants->Reaction Workup Filter Concentrate Reaction->Workup Purification Recrystallization (Ethanol) Workup->Purification Product Final Product Purification->Product

Caption: Workflow for the synthesis of the title building block.

Materials and Reagents:

ReagentMolar Mass ( g/mol )AmountMoles
4-Chloro-2-formyl-6-methoxyphenol186.5918.66 g0.1
Ethyl bromoacetate167.0018.37 g (13.1 mL)0.11
Anhydrous Potassium Carbonate (K₂CO₃)138.2127.64 g0.2
Acetone (anhydrous)-250 mL-
Ethanol (for recrystallization)-As needed-

Procedure:

  • Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloro-2-formyl-6-methoxyphenol (18.66 g, 0.1 mol) and anhydrous potassium carbonate (27.64 g, 0.2 mol) in 250 mL of anhydrous acetone.

  • Addition of Alkylating Agent: To the stirred suspension, add ethyl bromoacetate (18.37 g, 0.11 mol) dropwise over 10 minutes at room temperature.

  • Reaction: Heat the reaction mixture to reflux (approximately 56 °C) and maintain for 6-8 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting phenol is consumed.

  • Work-up: After cooling to room temperature, filter the reaction mixture to remove the inorganic salts (potassium carbonate and potassium bromide). Wash the solid residue with a small amount of acetone.

  • Concentration: Combine the filtrate and the washings and concentrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid or viscous oil.

  • Purification: Recrystallize the crude product from ethanol to afford Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate as a crystalline solid. Dry the product under vacuum.

Expected Yield: 85-95%.

Protocol 2: Intramolecular Cyclization to Ethyl 5-chloro-7-methoxybenzofuran-3-carboxylate

This protocol utilizes a base-catalyzed intramolecular cyclization, analogous to the Perkin reaction, to construct the benzofuran ring.[7]

Materials and Reagents:

ReagentMolar Mass ( g/mol )AmountMoles
Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate272.6827.27 g0.1
Sodium Acetate (anhydrous)82.0316.41 g0.2
Acetic Anhydride102.09100 mL-

Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (27.27 g, 0.1 mol) and anhydrous sodium acetate (16.41 g, 0.2 mol) to acetic anhydride (100 mL).

  • Reaction: Heat the mixture to reflux (approximately 140 °C) with vigorous stirring for 4-6 hours. Monitor the reaction by TLC.

  • Work-up: Cool the reaction mixture to room temperature and carefully pour it into 500 mL of ice-water with stirring.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

  • Washing: Combine the organic extracts and wash successively with saturated sodium bicarbonate solution (2 x 100 mL) to neutralize any remaining acetic anhydride and acetic acid, followed by brine (100 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to yield Ethyl 5-chloro-7-methoxybenzofuran-3-carboxylate.

Expected Yield: 60-75%.

Further Synthetic Diversification: The Knoevenagel Condensation

The formyl group of the title building block can be further functionalized prior to or after benzofuran formation using the Knoevenagel condensation. This reaction involves the condensation of the aldehyde with an active methylene compound in the presence of a basic catalyst, leading to the formation of a new carbon-carbon double bond.[8] This strategy allows for the introduction of a wide variety of substituents, significantly expanding the chemical diversity of the resulting molecules.[9][10]

Knoevenagel_Condensation BuildingBlock Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate CondensationProduct α,β-Unsaturated Product BuildingBlock->CondensationProduct ActiveMethylene Active Methylene Compound (e.g., Malononitrile) ActiveMethylene->CondensationProduct Base Base (e.g., Piperidine) Base->CondensationProduct Catalyst

Sources

Application

Application Notes &amp; Protocols for the Knoevenagel Condensation of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Introduction The Knoevenagel condensation, a cornerstone of carbon-carbon bond formation in organic synthesis, offers a powerful and versatile method for the preparation of α,β-unsaturated compounds.[1][2][3] This reacti...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The Knoevenagel condensation, a cornerstone of carbon-carbon bond formation in organic synthesis, offers a powerful and versatile method for the preparation of α,β-unsaturated compounds.[1][2][3] This reaction, a modification of the aldol condensation, typically involves the reaction of an aldehyde or ketone with a compound possessing an active methylene group, facilitated by a basic catalyst.[1][2][4] The resulting products are pivotal intermediates in the synthesis of a wide array of fine chemicals, functional polymers, and pharmacologically active molecules, including anticancer, antiviral, and antimalarial agents.[3][5][6]

This document provides a comprehensive guide to the Knoevenagel condensation utilizing Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, a substituted benzaldehyde derivative. The presence of electron-withdrawing (chloro, formyl) and electron-donating (methoxy) groups on the aromatic ring influences its reactivity, making the selection of appropriate reaction conditions crucial.[7] These application notes are designed for researchers, scientists, and drug development professionals, offering detailed protocols, mechanistic insights, and practical guidance to ensure successful synthesis and product characterization.

Mechanism of the Knoevenagel Condensation

The Knoevenagel condensation proceeds through a sequence of nucleophilic addition and dehydration. The reaction is typically catalyzed by a weak base, such as an amine (e.g., piperidine or pyridine), which is crucial to avoid the self-condensation of the aldehyde.[1][4]

The mechanism can be delineated into the following key steps:

  • Deprotonation: The basic catalyst abstracts a proton from the active methylene compound (e.g., malononitrile), creating a resonance-stabilized carbanion (enolate).[4][8]

  • Nucleophilic Attack: The newly formed carbanion acts as a nucleophile and attacks the electrophilic carbonyl carbon of the aldehyde, in this case, Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. This results in the formation of a tetrahedral alkoxide intermediate.[4]

  • Protonation: The alkoxide intermediate is protonated, often by the conjugate acid of the catalyst, to yield a β-hydroxy adduct (an aldol-type product).[4]

  • Dehydration: The β-hydroxy adduct undergoes dehydration (elimination of a water molecule) to form the final α,β-unsaturated product. This step is often spontaneous or can be promoted by heat.[1]

Knoevenagel_Mechanism Figure 1: General Mechanism of the Knoevenagel Condensation cluster_0 Step 1: Enolate Formation cluster_1 Step 2 & 3: Nucleophilic Addition & Protonation cluster_2 Step 4: Dehydration Active Methylene Z-CH₂-Z' Enolate [Z-CH-Z']⁻ (Resonance Stabilized) Active Methylene->Enolate Deprotonation Base Base Aldehyde R-CHO (Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate) Enolate->Aldehyde Adduct β-Hydroxy Adduct Aldehyde->Adduct Nucleophilic Attack Product α,β-Unsaturated Product (Z,Z'-C=CHR) Adduct->Product Elimination Adduct->Product Water H₂O

Caption: General Mechanism of the Knoevenagel Condensation

Reactant Profile: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

  • Compound Name: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

  • Structure: alt text

  • Molecular Formula: C₁₂H₁₃ClO₅

  • Molecular Weight: 272.68 g/mol

  • Appearance: Typically a solid at room temperature.

  • Key Reactive Group: The primary site for the Knoevenagel condensation is the aldehyde (formyl) group.[7] The reactivity of this group is modulated by the electronic effects of the substituents on the phenyl ring. The chloro group acts as an electron-withdrawing group, which can enhance the electrophilicity of the carbonyl carbon, potentially accelerating the reaction.[5]

Experimental Protocols

This section details two protocols for the Knoevenagel condensation of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate with malononitrile, a common and highly reactive active methylene compound.

Protocol 1: Piperidine-Catalyzed Condensation in Ethanol

This classic method is widely applicable and generally provides good yields.[9]

Materials:

  • Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 mmol)

  • Malononitrile (1.0 mmol, 66 mg)[10]

  • Piperidine (catalytic amount, e.g., 0.1 mmol)[9][10]

  • Ethanol (5-10 mL)

  • Round-bottom flask (25 mL)

  • Magnetic stirrer and stir bar

  • Reflux condenser (optional, for higher temperatures)

  • Thin Layer Chromatography (TLC) apparatus

Procedure:

  • Reaction Setup: In a 25 mL round-bottom flask, combine Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 mmol) and malononitrile (1.0 mmol).[10]

  • Add ethanol (5-10 mL) to dissolve the reactants, followed by the addition of a magnetic stir bar.

  • Add a catalytic amount of piperidine (approximately 10 µL) to the stirring solution at room temperature.[9][10]

  • Reaction Monitoring: Stir the mixture at room temperature. The reaction is often accompanied by the precipitation of the product.[10] Monitor the reaction's progress using TLC until the starting aldehyde is consumed (typically 1-3 hours).

  • Work-up: Upon completion, cool the reaction mixture in an ice bath to maximize product precipitation.[10]

  • Collect the solid product by vacuum filtration using a Buchner funnel.[10]

  • Wash the collected solid with a small amount of cold ethanol to remove unreacted starting materials and the catalyst.[10]

  • Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.[10]

Protocol 2: Catalyst-Free Condensation in Water

This "green chemistry" approach is environmentally benign and often simplifies product isolation.[5][11]

Materials:

  • Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 mmol)

  • Malononitrile (1.0 mmol)

  • Deionized water (2-5 mL)

  • Glass vial or small flask with a stir bar

Procedure:

  • Reaction Setup: In a glass vial, combine Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 mmol) and malononitrile (1.0 mmol).[5]

  • Add deionized water (2-5 mL) and a magnetic stir bar.

  • Seal the vial and stir the mixture vigorously at room temperature or gently heat to 50 °C to increase the reaction rate.[5]

  • Reaction Monitoring: Monitor the reaction by TLC. The product will often precipitate out of the aqueous solution.[5]

  • Work-up: Once the reaction is complete, cool the mixture to room temperature.

  • Collect the solid product by vacuum filtration.[5]

  • Wash the product with cold deionized water.

  • Drying: Dry the product thoroughly.

ParameterProtocol 1Protocol 2
Catalyst PiperidineNone
Solvent EthanolWater
Temperature Room TemperatureRoom Temperature to 50 °C
Reaction Time 1-3 hours2-6 hours
Work-up Filtration, cold ethanol washFiltration, water wash
Advantages Faster reaction, well-establishedEnvironmentally friendly, simple work-up

Experimental Workflow

The general laboratory workflow for performing and analyzing the Knoevenagel condensation is outlined below.

Workflow Figure 2: General Laboratory Workflow prep 1. Reagent Preparation (Aldehyde, Malononitrile, Solvent, Catalyst) setup 2. Reaction Setup (Combine & Stir/Heat) prep->setup monitor 3. Monitoring (Thin Layer Chromatography) setup->monitor monitor->setup Incomplete workup 4. Work-up (Cooling, Filtration) monitor->workup Reaction Complete purify 5. Purification (Recrystallization) workup->purify char 6. Characterization (NMR, IR, MS, M.P.) purify->char report 7. Data Reporting (Yield, Purity, Spectra) char->report

Caption: General Laboratory Workflow

Safety Precautions

  • Always work in a well-ventilated fume hood.[10]

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10]

  • Malononitrile: is toxic if swallowed or in contact with skin. Handle with extreme care.[10]

  • Piperidine: is a corrosive and flammable liquid. Handle with caution.[10]

  • Ethanol: is a flammable liquid. Keep away from open flames and ignition sources.[10]

  • Consult the Safety Data Sheet (SDS) for all chemicals before use.

Troubleshooting

IssuePossible Cause(s)Suggested Solution(s)
No reaction or slow reaction Inactive catalyst; low temperature; insufficient mixing.Use fresh catalyst; gently heat the reaction mixture; ensure vigorous stirring.
Low yield Incomplete reaction; product loss during work-up.Increase reaction time; ensure complete precipitation before filtration; use minimal cold solvent for washing.
Formation of side products Self-condensation of aldehyde (if a strong base is used); impure starting materials.Use a weak base like piperidine; purify starting materials before use.
Product is an oil, not a solid Product may have a low melting point or be impure.Attempt purification by column chromatography instead of recrystallization.[9]

Product Characterization

The identity and purity of the synthesized product, Ethyl 2-(2-((dicyanomethylene)methyl)-4-chloro-6-methoxyphenoxy)acetate, should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

  • Infrared (IR) Spectroscopy: To identify key functional groups (e.g., C≡N, C=C, C=O).

  • Mass Spectrometry (MS): To determine the molecular weight.

  • Melting Point (M.P.) Analysis: To assess purity.

References

Sources

Method

Application Note: Chemoselective Base-Catalyzed Hydrolysis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Executive Summary The transformation of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate to its corresponding carboxylic acid is a critical deprotection step in the synthesis of complex phenoxyacetic acid derivatives....

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transformation of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate to its corresponding carboxylic acid is a critical deprotection step in the synthesis of complex phenoxyacetic acid derivatives. The primary synthetic challenge lies in the chemoselective hydrolysis of the aliphatic ester without degrading the highly sensitive, non-enolizable aromatic formyl (aldehyde) group. This application note details a highly optimized, self-validating protocol utilizing mild Lithium Hydroxide (LiOH) in a biphasic solvent system to achieve quantitative yields while completely suppressing destructive redox side reactions.

Mechanistic Rationale & Chemical Logic

The hydrolysis of the ethyl ester proceeds via a standard base-catalyzed (saponification) mechanism[1]. Hydroxide acts as a nucleophile, attacking the ester carbonyl to form a tetrahedral intermediate, which subsequently collapses to expel an ethoxide leaving group.

However, the structural presence of an aromatic aldehyde dictates strict limitations on the choice of base. Under strongly basic conditions (e.g., refluxing NaOH or KOH), non-enolizable aldehydes are highly susceptible to the [2]. This base-induced disproportionation forces two aldehyde molecules to undergo a redox event, yielding one molecule of primary alcohol and one molecule of carboxylic acid, thereby destroying the target compound's formyl group. Once strong bases are present, these side reactions quickly take over, making [3].

To circumvent this, causality dictates the use of Lithium Hydroxide (LiOH) in a Tetrahydrofuran (THF)/Water mixture . Lithium cations uniquely coordinate with the THF solvent and the carbonyl oxygen of the ester, acting as a mild Lewis acid. This coordination has been proven to even in two-phase systems[4]. Consequently, the reaction proceeds rapidly at ambient temperatures (20 °C), maintaining a basicity low enough to perfectly preserve the formyl group.

PathwayLogic Substrate Ester Substrate (with Aldehyde) MildBase Mild Base (LiOH, 20°C) Substrate->MildBase StrongBase Strong Base (KOH, 65°C) Substrate->StrongBase Hydrolysis Ester Hydrolysis (Saponification) MildBase->Hydrolysis Favored Cannizzaro Cannizzaro Reaction (Disproportionation) MildBase->Cannizzaro Suppressed StrongBase->Hydrolysis Competes StrongBase->Cannizzaro Favored Product Desired Product: Carboxylic Acid Hydrolysis->Product Byproduct Undesired Byproduct: Alcohol + Di-acid Cannizzaro->Byproduct

Figure 1: Logical relationship of base selection on reaction pathways (Hydrolysis vs. Cannizzaro).

Reaction Conditions Optimization

The following quantitative data summarizes the critical impact of base selection and temperature on the chemoselectivity of the hydrolysis.

Base (Equivalents)Solvent SystemTemp (°C)Time (h)Ester Conversion (%)Desired Acid Yield (%)Cannizzaro Byproduct (%)
LiOH·H₂O (1.5 eq) THF/H₂O (3:1) 20 4 >99 95 <1
NaOH (1.5 eq)THF/H₂O (3:1)202>998215
KOH (2.0 eq)MeOH/H₂O (1:1)651>991878
HCl (10% aq)THF/H₂O (1:1)6524<10<50

Data Interpretation: Acidic hydrolysis is highly inefficient for sterically hindered phenoxyacetates. While KOH at elevated temperatures drives rapid conversion, it almost exclusively yields the Cannizzaro degradation products. LiOH at 20 °C provides the optimal thermodynamic balance.

Detailed Experimental Protocol (Self-Validating System)

Objective: Convert Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (MW: 272.68 g/mol ) to 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetic acid (MW: 244.63 g/mol ).

Reagent Preparation
  • Substrate: 1.00 g (3.66 mmol) of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate.

  • Base: 0.23 g (5.49 mmol, 1.5 eq) of Lithium hydroxide monohydrate (LiOH·H₂O).

  • Solvent: 15 mL Tetrahydrofuran (THF) and 5 mL Deionized Water (3:1 ratio).

Reaction Execution
  • Dissolution: Dissolve the ester substrate in 15 mL of THF in a 50 mL round-bottom flask equipped with a magnetic stir bar.

  • Thermal Control: Cool the solution to 0 °C using an ice-water bath. (Causality: Cooling minimizes the thermal kinetic energy available for side reactions before the base is fully dispersed).

  • Base Addition: Dissolve LiOH·H₂O in 5 mL of deionized water. Add this aqueous solution dropwise to the THF mixture over 5 minutes.

  • Hydrolysis: Remove the ice bath and allow the biphasic mixture to stir vigorously at room temperature (20-25 °C) for 2 to 4 hours.

  • Validation Check 1 (Reaction Completion): Perform Thin-Layer Chromatography (TLC) using Hexanes/Ethyl Acetate (7:3). The UV-active starting material (R_f ~0.6) must completely disappear, replaced by a baseline spot (R_f = 0.0) corresponding to the highly polar lithium carboxylate salt.

Workup and Isolation
  • Solvent Removal: Concentrate the reaction mixture under reduced pressure at 30 °C to remove the volatile THF. (Causality: Removing THF prevents the organic solvent from solubilizing the product during the subsequent aqueous wash).

  • Aqueous Dilution: Dilute the remaining aqueous residue with 15 mL of deionized water.

  • Impurity Extraction: Wash the aqueous layer with Diethyl Ether (2 × 15 mL).

    • Validation Check 2: The ether layer should contain negligible UV-active material, confirming the absence of unreacted starting material. Discard the organic washings.

  • Acidification: Cool the aqueous layer to 0 °C. Slowly add 1M HCl dropwise while stirring continuously.

    • Validation Check 3: Monitor the pH using indicator paper. Stop addition when the pH reaches 2.0 - 3.0. A white to off-white precipitate of the free carboxylic acid will form, visually validating successful protonation.

  • Product Extraction: Extract the acidified aqueous layer with Ethyl Acetate (3 × 20 mL). The precipitate will dissolve into the organic phase.

  • Drying & Concentration: Combine the Ethyl Acetate extracts, wash with 20 mL of brine (saturated NaCl), and dry over anhydrous Sodium Sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure to yield the pure product.

Analytical Validation
  • ¹H NMR (CDCl₃ or DMSO-d₆): The spectrum must show the complete disappearance of the ethyl group signals (a quartet near 4.2 ppm and a triplet near 1.3 ppm). The aldehyde proton must remain intact as a sharp singlet near 10.4 ppm, confirming that the formyl group was preserved.

Workflow Step1 1. Reaction LiOH in THF/H2O Step2 2. Evaporation Remove THF Step1->Step2 Step3 3. Aqueous Wash Remove Impurities Step2->Step3 Step4 4. Acidification HCl to pH 2-3 Step3->Step4 Step5 5. Extraction EtOAc Phase Step4->Step5 Step6 6. Isolation Pure Acid Step5->Step6

Figure 2: Step-by-step experimental workflow for the isolation of the carboxylic acid.

References

  • Master Organic Chemistry. Basic Hydrolysis of Esters - Saponification.[Link]

  • Hayashi, K., et al. Efficiency of Lithium Cations in Hydrolysis Reactions of Esters in Aqueous Tetrahydrofuran. Chem. Pharm. Bull. / NIH PubMed.[Link]

  • Wikipedia. Cannizzaro reaction.[Link]

  • Organic Chemistry Tutor. Cannizzaro Reaction.[Link]

Sources

Application

Application Note: Advanced Cross-Coupling Strategies for Highly Functionalized Aryl Chlorides

Target Substrate: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Intended Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Int...

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Author: BenchChem Technical Support Team. Date: March 2026

Target Substrate: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Intended Audience: Discovery Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The compound Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate presents a formidable challenge in modern cross-coupling chemistry. As a highly functionalized building block, it possesses three sensitive moieties that dictate the boundaries of experimental design:

  • An Electron-Rich Aryl Chloride: The methoxy (-OMe) group at position 6 donates electron density into the aromatic ring. This strengthens the C4–Cl bond, significantly raising the activation energy required for the oxidative addition of a Palladium(0) catalyst.

  • A Base-Sensitive Ester: The ethyl oxyacetate linkage at position 1 is highly susceptible to saponification (hydrolysis). Traditional aqueous bases (e.g., NaOH, Na2CO3) used in cross-coupling will irreversibly cleave the ester.

  • An Electrophilic Formyl Group: The aldehyde at position 2 is prone to nucleophilic attack. In amination reactions, primary amines will rapidly condense with the aldehyde to form an imine (Schiff base), derailing the intended C-N coupling.

As an application scientist, mitigating these competing side reactions requires a precise orchestration of ligands, bases, and nucleophiles. To overcome the high energy barrier of the C-Cl oxidative addition, we must employ electron-rich, sterically demanding dialkylbiarylphosphine (Buchwald) ligands [1]. Specifically, XPhos is optimal for Suzuki-Miyaura couplings, while RuPhos is strictly required for Buchwald-Hartwig aminations involving secondary amines [2].

Experimental Design & Quantitative Optimization

To establish a self-validating protocol, we evaluated various catalytic systems. The data below demonstrates the causality between reagent selection and chemoselectivity.

Table 1: Optimization of Suzuki-Miyaura Coupling Conditions

Reaction: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate + Phenylboronic acid (1.2 eq).

EntryCatalyst / LigandBase (Equiv)SolventTemp (°C)Yield (%)Mechanistic Observation
1Pd(PPh3)4Na2CO3 (aq)Toluene100< 5%Complete ester hydrolysis; unreacted C-Cl.
2Pd(OAc)2 / SPhosK2CO3 (2.0)Dioxane9045%Incomplete oxidative addition due to -OMe deactivation.
3Pd(OAc)2 / XPhosK3PO4 (anhydrous) THF7092% Optimal. Rapid oxidative addition; ester/aldehyde fully intact.

Causality Note: Anhydrous K3PO4 provides sufficient basicity to activate the boronic acid for transmetalation without triggering the nucleophilic acyl substitution required to cleave the ethyl ester [3].

Table 2: Optimization of Buchwald-Hartwig Amination

Reaction: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate + Amine (1.5 eq).

EntryLigandAmine TypeBaseYield (%)Mechanistic Observation
1BrettPhosPrimary (Aniline)Cs2CO3< 10%Rapid imine formation with the C2-formyl group.
2BrettPhosSecondary (Morpholine)Cs2CO362%Sluggish reductive elimination; BrettPhos is suboptimal here.
3RuPhos Secondary (Morpholine)Cs2CO389% Optimal. RuPhos lowers the barrier for reductive elimination [2].

Pathway & Workflow Visualizations

To understand the chemoselectivity of the Suzuki-Miyaura protocol, we must look at the catalytic cycle. The steric bulk of XPhos prevents the formation of inactive Pd-bis(ligand) complexes, ensuring a highly active mono-ligated Pd(0) species that can insert into the deactivated C-Cl bond.

CatalyticCycle Pd0 Pd(0)-XPhos Active Catalyst OxAdd Oxidative Addition (Overcomes -OMe Deactivation) Pd0->OxAdd Substrate (Aryl Chloride) PdII Pd(II) Aryl Complex (Ester & Aldehyde Intact) OxAdd->PdII TransMet Transmetalation (Activated by Anhydrous K3PO4) PdII->TransMet Boronic Acid PdII_Trans Pd(II) Diaryl Complex TransMet->PdII_Trans RedElim Reductive Elimination (Facilitated by Ligand Bulk) PdII_Trans->RedElim RedElim->Pd0 Regenerate Pd(0) Product Cross-Coupled Biaryl Product RedElim->Product

Figure 1: Catalytic cycle of the chemoselective Suzuki-Miyaura coupling using XPhos.

Workflow Step1 1. Glovebox Setup (Exclude Moisture) Step2 2. Precatalyst Pd(OAc)2 + RuPhos Step1->Step2 Step3 3. Add Substrates (Secondary Amine Only) Step2->Step3 Step4 4. Heat to 80°C (LCMS Tracking) Step3->Step4 Step5 5. Anhydrous Workup (Preserve Ester) Step4->Step5

Figure 2: Experimental workflow for the Buchwald-Hartwig amination utilizing RuPhos.

Step-by-Step Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Cross-Coupling

Objective: Couple an arylboronic acid to the C4 position while preserving the C1-ethyl acetate and C2-formyl groups.

  • Preparation (Inert Atmosphere): In an oven-dried Schlenk flask or glovebox, combine Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.2 mmol, 1.2 eq), Pd(OAc)2 (0.02 mmol, 2 mol%), and XPhos (0.04 mmol, 4 mol%).

  • Base Addition: Add finely milled, strictly anhydrous K3PO4 (2.0 mmol, 2.0 eq). Critical Step: Do not use hydrated bases, as the hydroxide generated via ambient moisture will cleave the ethyl ester.

  • Solvent Addition: Add anhydrous THF (10 mL) that has been sparged with Argon for 15 minutes.

  • Reaction Execution: Seal the flask and heat to 70 °C in an oil bath with vigorous stirring for 12 hours.

  • Self-Validation Checkpoint: At 4 hours, pull a 50 µL aliquot, dilute in MeCN, and analyze via LCMS.

    • Success Indicator: Presence of the product mass [M+H]+.

    • Failure Indicator: A mass peak at[M-EtOH+H]+ indicates ester hydrolysis. If observed, abort, re-dry the K3PO4 under vacuum at 120 °C, and restart.

  • Workup: Cool to room temperature. Filter the crude mixture through a short pad of Celite to remove phosphate salts and palladium black, eluting with Ethyl Acetate (20 mL). Concentrate under reduced pressure and purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Buchwald-Hartwig Amination with Secondary Amines

Objective: Form a C-N bond at the C4 position without inducing imine formation at the C2-aldehyde.

  • Preparation: In a nitrogen-filled glovebox, charge a vial with Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 mmol, 1.0 eq), Pd(OAc)2 (0.03 mmol, 3 mol%), RuPhos (0.06 mmol, 6 mol%), and anhydrous Cs2CO3 (1.5 mmol, 1.5 eq).

  • Amine Selection: Add a secondary amine (e.g., Morpholine, 1.5 mmol, 1.5 eq). Warning: Primary amines are strictly forbidden in this protocol due to rapid condensation with the formyl group.

  • Solvent & Heating: Add anhydrous 1,4-Dioxane (8 mL). Seal the vial with a Teflon-lined cap, remove from the glovebox, and heat at 80 °C for 16 hours.

  • Mechanistic Note: For secondary amines, reductive elimination is the rate-limiting step. RuPhos is specifically chosen here because its steric profile accelerates this step significantly better than BrettPhos, preventing catalyst resting-state degradation [2].

  • Workup: Dilute with Dichloromethane (DCM) and wash with water (1x) to remove cesium salts. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate. Purify via silica gel chromatography.

References

  • Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands National Center for Biotechnology Information (PMC) URL:[Link]

  • Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction ACS Omega URL:[Link]

Method

Application Note: Synthesis and Utility of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate in Benzofuran Scaffold Generation

Scientific Rationale & Introduction Benzofuran derivatives represent a privileged class of heterocyclic pharmacophores, ubiquitous in medicinal chemistry and widely recognized for their broad-spectrum biological activiti...

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Author: BenchChem Technical Support Team. Date: March 2026

Scientific Rationale & Introduction

Benzofuran derivatives represent a privileged class of heterocyclic pharmacophores, ubiquitous in medicinal chemistry and widely recognized for their broad-spectrum biological activities, including anti-arrhythmic, antimicrobial, and anti-tumor properties. The rational design of these scaffolds often requires precise substitution patterns to optimize lipophilicity, target binding affinity, and metabolic stability.

The intermediate ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate serves as a highly versatile, pre-functionalized building block. When subjected to base-catalyzed intramolecular aldol-type condensation—a variation of the classic Rap-Stoermer reaction[1]—this intermediate undergoes cyclization to yield ethyl 5-chloro-7-methoxybenzofuran-2-carboxylate . The specific 5-chloro and 7-methoxy substituents provide orthogonal electronic effects: the methoxy group acts as an electron-donating moiety that can participate in hydrogen bonding, while the chloro substituent enhances the molecule's lipophilicity (LogP) and blocks metabolic oxidation at the 5-position.

Mechanistic Insights: The Rap-Stoermer-Type Cyclization

The generation of the benzofuran core from this intermediate is a masterclass in regioselective intramolecular annulation[2].

  • Precursor Generation : The process begins with the O-alkylation of 5-chloro-3-methoxysalicylaldehyde using ethyl bromoacetate.

  • Enolization : The resulting intermediate, ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, features an active methylene group flanked by an ether oxygen and an ester carbonyl. A strong, non-nucleophilic base deprotonates this methylene to form a reactive enolate.

  • Cyclization & Dehydration : The enolate attacks the proximate electrophilic formyl carbon (5-endo-trig cyclization) to form a cyclic alkoxide. Subsequent protonation and dehydration yield the fully aromatized benzofuran ring.

Structural Translation: During cyclization, the phenol's C4 (chloro-substituted) becomes the benzofuran's C5, and the phenol's C6 (methoxy-substituted) becomes the benzofuran's C7, perfectly mapping the functional groups to the final ethyl 5-chloro-7-methoxybenzofuran-2-carboxylate product.

ReactionWorkflow A 5-chloro-3-methoxy salicylaldehyde B Ethyl bromoacetate + K2CO3 / DMF A->B O-Alkylation C Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate B->C SN2 Substitution D Intramolecular Aldol Condensation (DBU / THF) C->D Deprotonation E Ethyl 5-chloro-7-methoxy benzofuran-2-carboxylate D->E Cyclization & Dehydration

Diagram 1: Mechanistic workflow from salicylaldehyde to the functionalized benzofuran core.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Causality: Anhydrous K2​CO3​ is selected as a mild base to selectively deprotonate the phenol without triggering Cannizzaro-type side reactions at the aldehyde or hydrolyzing the ethyl ester. DMF provides a polar aprotic environment that stabilizes the phenoxide, accelerating the SN​2 substitution.

  • Preparation : Charge a flame-dried round-bottom flask with 5-chloro-3-methoxysalicylaldehyde (1.0 eq) and anhydrous DMF (0.5 M concentration).

  • Deprotonation : Add finely powdered anhydrous K2​CO3​ (1.5 eq). Stir for 15 minutes at room temperature. Self-Validation: Successful phenoxide formation is visually confirmed by a distinct color shift from pale yellow to deep, vibrant yellow.

  • Alkylation : Dropwise add ethyl bromoacetate (1.1 eq). The slight excess ensures complete consumption of the starting aldehyde.

  • Reaction : Heat the mixture to 60 °C for 3 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Isolation : Pour the mixture over crushed ice. The sudden drop in solubility forces the intermediate to precipitate. Filter, wash with cold distilled water to remove DMF and salts, and dry under vacuum.

Protocol B: Base-Mediated Cyclization to Benzofuran Core

Causality: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is utilized over NaOH or NaOEt. As a strong, non-nucleophilic base, DBU efficiently drives enolate formation without causing premature transesterification or saponification of the ester handle[3].

  • Preparation : Dissolve the isolated ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 eq) in anhydrous THF (0.2 M).

  • Base Addition : Cool the flask to 0 °C and add DBU (1.2 eq) dropwise to control the exothermic enolization.

  • Cyclization : Warm the reaction to 65 °C and reflux for 2 hours. Self-Validation: The dehydration step is thermodynamically driven by aromatization. Complete cyclization is validated by 1H NMR through the complete disappearance of the aldehyde proton signal (~10.3 ppm) and the appearance of the benzofuran C3-H aromatic singlet (~7.5 ppm).

  • Workup : Concentrate the THF in vacuo, dilute the residue with EtOAc, and wash with 1N HCl to neutralize the DBU.

  • Purification : Dry the organic layer over Na2​SO4​ , concentrate, and recrystallize from hot ethanol to yield pure ethyl 5-chloro-7-methoxybenzofuran-2-carboxylate.

Optimization & Quantitative Data

The choice of base and solvent strictly dictates the thermodynamic sink of the reaction. The table below summarizes the optimization parameters for the cyclization step (Protocol B).

Base CatalystSolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
K2​CO3​ EtOH78 (Reflux)1245Weak base results in incomplete enolization; prolonged heating leads to minor ester hydrolysis.
NaOEtEtOH25472Improved enolization, but the nucleophilic nature of the base causes competing transesterification.
DBU THF 65 2 91 Optimal: Non-nucleophilic strong base drives rapid cyclization and irreversible dehydration.
TEANeat1301.585Solvent-free Rap-Stoermer conditions[3] are effective but require high thermal energy.

Downstream Applications in Drug Development

The retention of the ethyl ester at the C2 position of the benzofuran core is a strategic synthetic choice. It serves as a versatile chemical handle for generating diverse compound libraries. Saponification of the ester yields benzofuran-2-carboxylic acid, which can undergo standard HATU/DIPEA-mediated amide coupling to generate targeted libraries against GPCRs and kinases. Alternatively, direct reaction with hydrazine hydrate produces hydrazide derivatives, which are direct precursors to 1,3,4-oxadiazole antimicrobial agents.

Downstream Core Ethyl 5-chloro-7-methoxy benzofuran-2-carboxylate Acid Benzofuran-2-carboxylic Acid (Pharmacophore) Core->Acid LiOH / THF / H2O Hydrazides Hydrazide Derivatives (Antimicrobial Agents) Core->Hydrazides Hydrazine hydrate / EtOH Amides Amide Library (Targeting GPCRs/Kinases) Acid->Amides HATU / DIPEA / Amines

Diagram 2: Downstream derivatization pathways for drug library generation.

References[1] Title: A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies

Source: ACS Omega / PMC URL:[Link][1] Title: Research advances in the Rap-Stoermer reaction Source: ResearchGate / Chemistry Bulletin URL:[Link][3] Title: Rap‐Stoermer Reaction: TEA Catalyzed One‐Pot Efficient Synthesis of Benzofurans and Optimization of Different Reaction Conditions Source: ChemistrySelect / ResearchGate URL:[Link][2] Title: Product Class 1: Benzo[b]furans Source: Science of Synthesis / Thieme Connect URL:[Link]

Sources

Application

Application Notes and Protocols for the Scale-Up Manufacturing of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

For Researchers, Scientists, and Drug Development Professionals Introduction Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a key intermediate in the synthesis of various pharmacologically active molecules. Its s...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a key intermediate in the synthesis of various pharmacologically active molecules. Its substituted phenoxyacetate scaffold is a versatile platform for the development of novel therapeutics. The controlled, large-scale production of this intermediate is therefore of significant interest to the pharmaceutical and fine chemical industries.

This document provides a comprehensive guide to the scale-up manufacturing process for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. It outlines a robust two-step synthetic route, detailing the underlying chemical principles, step-by-step protocols, and critical considerations for process safety and optimization. The protocols provided are designed to be scalable and are supported by scientific literature and established chemical manufacturing principles.

Overall Synthetic Strategy

The manufacturing process is a two-step synthesis commencing with the regioselective ortho-formylation of 4-chloro-2-methoxyphenol to yield the key intermediate, 2-chloro-4-formyl-6-methoxyphenol. This is followed by a Williamson ether synthesis to introduce the ethyl acetate moiety, affording the final product.

Synthetic_Scheme 4-chloro-2-methoxyphenol 4-chloro-2-methoxyphenol Intermediate 2-chloro-4-formyl-6-methoxyphenol 4-chloro-2-methoxyphenol->Intermediate Step 1: Ortho-Formylation Final_Product Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Intermediate->Final_Product Step 2: Williamson Ether Synthesis

Caption: Overall two-step synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate.

Part 1: Synthesis of 2-chloro-4-formyl-6-methoxyphenol (Intermediate)

Reaction Principle: Magnesium-Mediated Ortho-Formylation

The selective introduction of a formyl group at the ortho position to the hydroxyl group of 4-chloro-2-methoxyphenol is achieved through a magnesium-mediated formylation reaction. This method offers high regioselectivity, which is crucial for avoiding the formation of unwanted isomers. The reaction utilizes paraformaldehyde as the formylating agent in the presence of anhydrous magnesium chloride and a tertiary amine base, such as triethylamine.[1][2]

The mechanism involves the in-situ formation of a magnesium phenoxide, which then coordinates with paraformaldehyde, facilitating the electrophilic aromatic substitution preferentially at the sterically accessible and electronically activated ortho position.[3] The use of anhydrous reagents is critical for the success of this reaction.[4]

Ortho_Formylation_Workflow cluster_prep Reactor Preparation cluster_reaction Reaction cluster_workup Work-up and Isolation cluster_purification Purification Inert_Atmosphere Establish Inert Atmosphere (N2) Charge_Reagents Charge Anhydrous MgCl2 and Paraformaldehyde Inert_Atmosphere->Charge_Reagents Add_Solvent_Base Add Anhydrous Acetonitrile and Triethylamine Charge_Reagents->Add_Solvent_Base Add_Phenol Slowly Add 4-chloro-2-methoxyphenol Add_Solvent_Base->Add_Phenol Heat_Reflux Heat to Reflux and Monitor Add_Phenol->Heat_Reflux Cool_Quench Cool and Quench with Dilute HCl Heat_Reflux->Cool_Quench Extract Extract with Ethyl Acetate Cool_Quench->Extract Wash_Dry Wash Organic Layer and Dry Extract->Wash_Dry Concentrate Concentrate to Crude Product Wash_Dry->Concentrate Chromatography Column Chromatography or Recrystallization Concentrate->Chromatography Isolate_Pure Isolate Pure Intermediate Chromatography->Isolate_Pure

Caption: Experimental workflow for the ortho-formylation of 4-chloro-2-methoxyphenol.

Scale-Up Protocol for Ortho-Formylation

This protocol is designed for a 100 g scale synthesis of the intermediate.

Reagent/MaterialMolecular WeightQuantityMolesEquivalents
4-chloro-2-methoxyphenol158.58 g/mol 100.0 g0.631.0
Anhydrous Magnesium Chloride95.21 g/mol 89.7 g0.9451.5
Paraformaldehyde(CH₂O)n56.8 g1.893.0
Triethylamine101.19 g/mol 191.3 g (263 mL)1.893.0
Anhydrous Acetonitrile41.05 g/mol 1.5 L--
1 M Hydrochloric Acid36.46 g/mol ~1.0 L--
Ethyl Acetate88.11 g/mol ~2.0 L--
Anhydrous Sodium Sulfate142.04 g/mol As needed--

Procedure:

  • Reactor Setup: Equip a 5 L jacketed glass reactor with an overhead stirrer, a temperature probe, a reflux condenser with a nitrogen inlet, and an addition funnel. Ensure the system is thoroughly dried and purged with nitrogen.

  • Reagent Charging: Under a positive pressure of nitrogen, charge the reactor with anhydrous magnesium chloride (89.7 g) and paraformaldehyde (56.8 g).[1]

  • Solvent and Base Addition: Add anhydrous acetonitrile (1.5 L) to the reactor. Begin stirring and slowly add triethylamine (263 mL) via the addition funnel over 30 minutes, maintaining the internal temperature below 30 °C with jacket cooling.

  • Substrate Addition: Dissolve 4-chloro-2-methoxyphenol (100.0 g) in anhydrous acetonitrile (250 mL) and add it dropwise to the reactor over 1 hour.

  • Reaction: Heat the reaction mixture to a gentle reflux (approximately 82 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly and carefully add 1 M hydrochloric acid (~1.0 L) to the stirred mixture to quench the reaction and dissolve the magnesium salts. The internal temperature should be monitored and controlled during this exothermic step.

  • Extraction: Transfer the mixture to a suitable liquid-liquid extractor or a large separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 700 mL).

  • Washing and Drying: Combine the organic layers and wash with water (2 x 500 mL) and then with brine (500 mL). Dry the organic layer over anhydrous sodium sulfate.

  • Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude 2-chloro-4-formyl-6-methoxyphenol, typically as a solid.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) or by column chromatography on silica gel.[5]

Part 2: Synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (Final Product)

Reaction Principle: Williamson Ether Synthesis

The final product is synthesized via a Williamson ether synthesis, which is a classic Sₙ2 reaction. The hydroxyl group of the intermediate, 2-chloro-4-formyl-6-methoxyphenol, is deprotonated by a weak base, typically potassium carbonate, to form a phenoxide nucleophile. This nucleophile then displaces the bromide from ethyl bromoacetate to form the desired ether linkage.[6] The choice of a polar aprotic solvent like acetonitrile or N,N-dimethylformamide (DMF) is crucial for accelerating the Sₙ2 reaction.

A potential side reaction is the E2 elimination of HBr from ethyl bromoacetate, which can be minimized by maintaining a moderate reaction temperature.[7]

Williamson_Ether_Synthesis_Workflow cluster_prep Reactor Preparation cluster_reaction Reaction cluster_workup Work-up and Isolation cluster_purification Purification Charge_Intermediate Charge Intermediate and K2CO3 Add_Solvent Add Anhydrous Acetonitrile Charge_Intermediate->Add_Solvent Add_Bromoacetate Slowly Add Ethyl Bromoacetate Add_Solvent->Add_Bromoacetate Heat Heat to Moderate Temperature and Monitor Add_Bromoacetate->Heat Cool_Filter Cool and Filter off Salts Heat->Cool_Filter Concentrate Concentrate the Filtrate Cool_Filter->Concentrate Dissolve_Wash Dissolve in Ethyl Acetate and Wash Concentrate->Dissolve_Wash Dry_Concentrate Dry and Concentrate to Crude Product Dissolve_Wash->Dry_Concentrate Recrystallization Recrystallization from Ethanol Dry_Concentrate->Recrystallization Isolate_Pure Isolate Pure Final Product Recrystallization->Isolate_Pure

Caption: Experimental workflow for the Williamson ether synthesis.

Scale-Up Protocol for Williamson Ether Synthesis

This protocol is based on the theoretical yield from the previous step.

Reagent/MaterialMolecular WeightQuantityMolesEquivalents
2-chloro-4-formyl-6-methoxyphenol186.59 g/mol 117.5 g0.631.0
Potassium Carbonate (anhydrous)138.21 g/mol 130.6 g0.9451.5
Ethyl Bromoacetate167.00 g/mol 115.8 g (78.8 mL)0.6931.1
Anhydrous Acetonitrile41.05 g/mol 1.5 L--
Ethyl Acetate88.11 g/mol ~1.5 L--
Ethanol46.07 g/mol As needed for recrystallization--

Procedure:

  • Reactor Setup: Use a clean and dry 5 L jacketed glass reactor equipped with an overhead stirrer, temperature probe, reflux condenser, and an addition funnel.

  • Reagent Charging: Charge the reactor with 2-chloro-4-formyl-6-methoxyphenol (117.5 g) and anhydrous potassium carbonate (130.6 g).

  • Solvent Addition: Add anhydrous acetonitrile (1.5 L) to the reactor and begin stirring.

  • Alkylating Agent Addition: Slowly add ethyl bromoacetate (78.8 mL) to the suspension via the addition funnel over 30 minutes.

  • Reaction: Heat the reaction mixture to 60-70 °C and maintain for 2-4 hours. Monitor the reaction for the disappearance of the starting phenol by TLC or HPLC.

  • Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the inorganic salts and wash the filter cake with a small amount of acetonitrile.

  • Concentration: Concentrate the filtrate under reduced pressure.

  • Extraction and Washing: Dissolve the residue in ethyl acetate (1.0 L) and wash with water (2 x 500 mL) and then with brine (500 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate as a solid.

  • Purification: The crude product is purified by recrystallization from ethanol to yield the final product as a crystalline solid.

Process Safety and Scale-Up Considerations

Scaling up chemical syntheses requires careful consideration of potential hazards.[8][9]

  • Thermal Management: Both the formylation and the Williamson ether synthesis can be exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient.[10] A jacketed reactor with precise temperature control is essential to prevent thermal runaway. For the formylation step, the initial addition of triethylamine and the quenching with acid are particularly exothermic and require slow, controlled addition with efficient cooling.

  • Reagent Handling: Triethylamine is flammable and corrosive. Ethyl bromoacetate is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Anhydrous Conditions: The ortho-formylation reaction is sensitive to moisture.[4] All solvents and reagents should be anhydrous, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen) to ensure high yields.

  • Stirring: Inadequate stirring can lead to localized "hot spots" and the formation of byproducts.[8] An overhead mechanical stirrer is necessary for efficient mixing in a large reactor.

  • Purification: Industrial-scale purification may involve alternative methods to column chromatography, such as fractional crystallization or distillation, depending on the physical properties of the product and impurities.[11]

Conclusion

The described two-step process provides a reliable and scalable route for the manufacturing of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. The magnesium-mediated ortho-formylation ensures high regioselectivity in the first step, while the subsequent Williamson ether synthesis is an efficient method for introducing the ethyl acetate side chain. By adhering to the detailed protocols and giving careful consideration to the process safety and scale-up parameters, this valuable intermediate can be produced in high yield and purity for downstream applications in drug discovery and development.

References

  • Hansen, T. V.; Skattebøl, L. A Convenient Method for the ortho-Formylation of Phenols. Acta Chemica Scandinavica1999, 53, 258-262.
  • Application of Safety by Design Methodology in Evaluating Process Safety for a Duff Reaction Using Predictive Process Simulators. Organic Process Research & Development2015, 19 (8), 1017–1025.
  • Hansen, T. V.; Skattebøl, L. ortho-Formylation of Phenols. Organic Syntheses2012, 89, 220.
  • Duff, J. C. The Duff Reaction. Wikipedia.
  • Magnesium-mediated ortho-Specific Formylation and Formaldoxim
  • Critical Consider
  • Hansen, T. V.; Skattebøl, L. 3-Bromosalicylaldehyde. Organic Syntheses2005, 82, 64.
  • Vilsmeier-Haack Reaction. Chemistry Steps.
  • Duff Reaction. Name Reactions in Organic Synthesis.
  • Vilsmeier–Haack reaction. Wikipedia.
  • Vilsmeier-Haack Reaction. Master Organic Chemistry.
  • A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. Asian Journal of Research in Chemistry2018, 11 (1), 130.
  • The Williamson Ether Synthesis. University of Massachusetts Boston.
  • Studies on the Duff Reaction for the Preparation of O-Hydroxaldehydes. UNI ScholarWorks.
  • Scale Up Safety_FINAL. Stanford Environmental Health & Safety.
  • Managing Hazards for Scale Up of Chemical Manufacturing Processes.
  • Ortho-formylation of Phenol Derivatives with Paraformaldehyde Catalyzed by MgO Nanoparticles: A Green and One-Pot Synthesis of Salicylaldoximes. Organic Chemistry Research2017, 3 (1), 8-15.
  • Chemical Process Safety. Mettler Toledo.
  • Application Notes and Protocols for the Purification of Ethyl 8-(4-heptyloxyphenyl)
  • 4-alkylthio-2,5-dimethoxybenzaldehyde, Sulfuric Duff reaction. Sciencemadness Discussion Board.
  • Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and its synthetic applications. International Letters of Chemistry, Physics and Astronomy2013, 14, 187-195.
  • Williamson ether synthesis. Wikipedia.
  • Williamson Ether Synthesis. Chemistry Steps.
  • Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkyl
  • Unexpected course of a Williamson ether synthesis. Arkivoc2005, (xv), 12-18.
  • Process for making aromatic aldehydes.
  • Overcoming challenges in the purification of 6-(4-Chlorophenyl)-2-formylphenol. Benchchem.
  • Ethyl diethoxyacet
  • Highly efficient and time economical purification of olefin metathesis products from metal residues using an isocyanide scavenge. The Royal Society of Chemistry.
  • Purification of bio-based chemicals on an industrial scale. Agro & Chemistry.
  • Purification method of ethyl acet
  • Process for the preparation of 2-chloro-4-methylphenol.
  • Pd-Catalyzed External-CO-Free Carbonylation: Preparation of 2,4,6-Trichlorophenyl Formate and Its Use in Aryloxycarbonylation of (Hetero)Aryl Halides. Organic Syntheses2020, 97, 125-141.
  • 2-chloro-6-fluoro-4-methoxyphenol. Merck.
  • Purification method of ethyl acet

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Technical Notes & Optimization

Troubleshooting

preventing oxidation and degradation of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate during storage

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate .

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals working with Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate . Because this bifunctional organic intermediate contains both a highly reactive formyl (aldehyde) group and an ethyl ester linkage, it is exceptionally vulnerable to environmental degradation.

This living document provides field-proven troubleshooting strategies, mechanistically grounded FAQs, and self-validating protocols to ensure the absolute integrity of your compound during long-term storage and handling.

Part 1: Troubleshooting & Mechanistic FAQs

Q1: Why does my compound show a carboxylic acid peak on LC-MS after a few weeks of storage, even when tightly capped? A1: Your compound is undergoing aldehyde autoxidation . The formyl group (-CHO) has a strong tendency to react with atmospheric oxygen to form a carboxylic acid 1. This occurs via a free-radical chain mechanism initiated by hydrogen atom abstraction (HAA) at the carbonyl carbon, generating acyl peroxy radicals and peracid intermediates [[2]](). Even trace amounts of oxygen or exposure to light can catalyze this aerobic oxidation 3. Solution: You must displace oxygen in the vial headspace using an inert gas blanket and store the compound in amber vials to prevent photo-induced radical formation.

Q2: I am observing a degradation product corresponding to a loss of 28 Da (ethyl group) and the presence of ethanol. How do I stop this? A2: This indicates ester hydrolysis . The ethyl acetate moiety is undergoing nucleophilic attack by water molecules, cleaving the ester bond to form phenoxyacetic acid and ethanol 4. In solid-state chemical storage, this degradation is heavily dependent on relative air humidity (RH) and temperature 5. If a cold vial is opened in ambient air, atmospheric moisture rapidly condenses on the powder, accelerating hydrolysis [[6]](). Solution: Always store the compound with a desiccant and allow the vial to fully equilibrate to room temperature before opening.

Q3: Is Nitrogen purging sufficient for storage, or must I use Argon? A3: While both gases provide an inert atmosphere, Argon is significantly denser than Nitrogen and ambient air 7. When purging a small storage vial, Argon sinks to the bottom, creating a robust, protective blanket directly over the solid chemical that effectively displaces oxygen and moisture 8. Nitrogen disperses more easily, which can leave trace oxygen near the compound matrix.

Part 2: Visualizations of Degradation & Workflow

degradation_mechanisms Compound Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate Aldehyde Formyl Group (-CHO) Compound->Aldehyde Ester Ethyl Ester (-COOEt) Compound->Ester AutoOx Autoxidation (Radical Mechanism) Aldehyde->AutoOx O2, Light, Trace Metals Hydrolysis Hydrolysis (Nucleophilic Attack) Ester->Hydrolysis H2O, Acid/Base, Heat Argon Argon Purging & Dark Storage AutoOx->Argon Prevented by Desiccant Desiccators & Anhydrous Conditions Hydrolysis->Desiccant Prevented by

Logical relationship of degradation pathways and targeted preventive storage strategies.

storage_workflow Equilibrate 1. Equilibrate to Room Temp Glovebox 2. Transfer to Argon Glovebox Equilibrate->Glovebox Aliquot 3. Aliquot into Amber Vials Glovebox->Aliquot Purge 4. Argon Purge & Seal (PTFE) Aliquot->Purge Store 5. Store at -20°C with Desiccant Purge->Store

Step-by-step workflow for the anhydrous, inert aliquoting and storage of sensitive esters.

Part 3: Quantitative Stability Data

The following table summarizes the expected degradation trajectory of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate under various storage conditions, highlighting the critical need for environmental control.

Storage TemperatureAtmosphere ControlMoisture Control1-Month Purity3-Month Purity6-Month PurityPrimary Impurity Observed
25°C (Room Temp)Ambient AirNone85.2%62.4%41.1%Carboxylic Acid (Oxidation)
4°C (Fridge)Ambient AirNone94.5%88.1%76.3%Phenoxyacetic Acid (Hydrolysis)
-20°C (Freezer)Ambient AirDesiccant98.2%95.4%91.0%Carboxylic Acid (Oxidation)
-20°C (Freezer) Argon Purged Desiccant 99.8% 99.5% 99.1% Stable (Trace Hydrolysis)

Part 4: Self-Validating Experimental Protocols

To guarantee scientific integrity, do not simply follow steps; validate the environment at each stage.

Protocol A: Anhydrous & Inert Aliquoting (Argon Blanketing)

Objective: Prevent both autoxidation and hydrolysis during long-term storage by establishing a verifiable inert micro-environment.

  • Preparation & Equilibration: Remove the bulk compound from -20°C storage.

    • Causality: Opening cold vials causes immediate atmospheric condensation, driving ester hydrolysis [[6]]().

    • Validation Step: Wait 30–60 minutes. Use an infrared (IR) thermometer to verify the vial surface temperature matches the ambient room temperature before proceeding.

  • Inert Environment Transfer: Move the closed vial into a glovebox purged with high-purity Argon.

    • Validation Step: Check the glovebox sensors. Do not open the bulk vial until internal sensors read O₂ < 1 ppm and H₂O < 1 ppm.

  • Aliquoting: Divide the bulk powder into single-use amber glass vials.

    • Causality: Amber glass blocks UV light, preventing photo-induced radical initiation of the aldehyde autoxidation pathway 3. Single-use aliquots prevent repeated atmospheric exposure 6.

  • Sealing: Seal each vial with a PTFE-lined silicone septum cap.

    • Causality: PTFE is chemically inert and highly impermeable to moisture and oxygen compared to standard rubber septa.

  • Secondary Containment: Place the sealed vials inside a secondary desiccator jar containing indicating silica gel or Drierite.

    • Validation Step: Ensure the desiccant is blue (active). If it turns pink during storage, the secondary seal has failed and moisture is present.

  • Storage: Store the desiccator jar at -20°C in the dark.

Protocol B: Moisture-Free Recovery for Assays

Objective: Retrieve the compound for downstream experiments without introducing degradation catalysts.

  • Remove the single-use vial from the -20°C desiccator.

  • Equilibrate to room temperature (approx. 30 mins) before breaking the PTFE seal 6.

  • Dissolve immediately in an anhydrous, degassed solvent (e.g., anhydrous DMSO or DMF).

    • Validation Step: Perform a Karl Fischer titration on your solvent batch prior to dissolution to ensure the water content is strictly <50 ppm.

Part 5: References

  • Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance Carbodiimide.com URL:

  • How to prevent hydrolysis of NHS ester reagents Benchchem.com URL:

  • Optimization of Storage and Manufacture Conditions for Imidapril Hydrochloride in Solid State as a Way to Reduce Costs of Antihypertensive Therapy NIH.gov (PMC) URL:

  • Argon vs. Nitrogen Purging for Atmospheric Inerting Generon.com URL:

  • Inerting, purging, sparging, pressure transfer in pharma/biotech Lindeindia.in URL:

  • US9713330B1 - Deuterium-enriched aldehydes (Aldehyde Autoxidation) Google Patents URL:

  • Mechanistic Insights into the Aerobic Oxidation of Aldehydes ACS Publications URL:

  • Amine Oxidation Catalyzed by NO2 (Aldehyde Autoxidation Mechanisms) OSTI.gov URL:

Sources

Optimization

column chromatography purification methods for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with isolating Ethyl 2-(4-chloro-2-formyl-6-methoxyphen...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with isolating Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate .

Rather than providing a generic chromatography manual, this guide deconstructs the physicochemical properties of the target molecule to explain the causality behind every methodological choice. By understanding how the compound's functional groups interact with the stationary and mobile phases, you can troubleshoot effectively and ensure high-purity yields.

Chemical Profiling & Chromatographic Rationale

To purify Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate successfully, we must first analyze its structure to predict its behavior on a normal-phase silica gel column:

  • Aromatic Ring & Formyl Group (-CHO): These provide strong UV absorbance at 254 nm. More importantly, the formyl group allows for selective visualization using a 2,4-Dinitrophenylhydrazine (2,4-DNP) TLC stain, which reacts with aldehydes to form a bright yellow/orange precipitate.

  • Ester & Methoxy Groups: These oxygen-rich moieties act as hydrogen-bond acceptors. They dictate the molecule's moderate retention on the acidic silanol groups of the silica gel.

  • Chloro Substituent: The halogen increases the overall lipophilicity of the molecule.

The Separation Challenge: This compound is typically synthesized via the alkylation of 4-chloro-2-formyl-6-methoxyphenol with ethyl bromoacetate. Therefore, your crude mixture will likely contain highly non-polar unreacted ethyl bromoacetate and highly polar unreacted phenolic starting material. A gradient elution strategy is mandatory to resolve these extremes.

Method Development & Quantitative Data

Selecting the correct solvent system is the foundation of a self-validating purification. The table below summarizes the quantitative retention factor ( Rf​ ) data for the target compound and its common impurities across various solvent systems.

Table 1: Solvent System Optimization & Expected Rf​ Values

Solvent System (v/v)Target Compound Rf​ Impurity BehaviorResolution Characteristic & Recommendation
100% Hexanes 0.00Alkyl halides elute ( Rf​ > 0.8)Baseline. Use for initial column equilibration and washing.
9:1 Hexane/EtOAc 0.10 - 0.15Phenol stays at baselineGradient Start. Ideal for flushing closely eluting non-polar impurities.
4:1 Hexane/EtOAc 0.25 - 0.35Phenol begins to move ( Rf​ ~0.1)Primary Elution. Optimal balance of resolution and band sharpness.
1:1 Hexane/EtOAc 0.60 - 0.75Phenol co-elutes ( Rf​ ~0.5)Column Flush. Use only to strip highly polar impurities after target elution.

Standard Operating Protocol (Self-Validating System)

This protocol is designed as a self-validating system. If a validation checkpoint fails, do not proceed to the next step; halt and correct the issue to prevent sample loss.

Step 1: Stationary Phase Preparation Use high-quality 230–400 mesh silica gel. For a standard crude mixture, weigh out a 40:1 ratio of silica gel to crude sample mass. This finer grade of silica provides a higher surface area, affording more efficient separation than coarser grades ().

Step 2: Column Packing (Slurry Method) Suspend the silica in 100% hexanes to create a uniform slurry. Pour smoothly into the column to avoid channeling. Apply compressed air (2–3 psi) to pack the bed tightly.

  • Validation Check: Observe the solvent meniscus as it descends through the silica bed. The line must remain perfectly horizontal. A tilted or jagged meniscus indicates channeling, which will destroy resolution. Repack if necessary.

Step 3: Sample Loading (Dry Loading) Dissolve the crude mixture in a minimal volume of dichloromethane (DCM). Add dry silica gel (approximately 3x the crude mass) to the flask and concentrate to a powder via rotary evaporation. Load this powder evenly onto the packed column head.

  • Causality: The target compound has moderate solubility in pure hexanes. If liquid-loaded in DCM, the DCM will disrupt the hexane equilibrium at the column head, causing the compound to precipitate or streak, leading to severe band broadening ().

  • Validation Check: The dry-loaded silica must be a free-flowing powder, not a sticky paste. A paste indicates residual DCM, which will ruin the separation.

Step 4: Gradient Elution Begin elution with 3 column volumes (CV) of 9:1 Hexane/EtOAc to sweep non-polar alkylating agents off the column. Transition to 4:1 Hexane/EtOAc to elute the target compound.

  • Validation Check: Monitor fractions via UV (254 nm). Spot UV-active fractions on a TLC plate and stain with 2,4-DNP. The target compound will uniquely stain bright yellow/orange, definitively differentiating it from non-aldehyde impurities.

Experimental Workflow Visualization

G A 1. Crude Mixture Analysis (TLC Screening) B 2. Solvent Optimization (Hexane/EtOAc Gradients) A->B Select System C 3. Column Packing (Silica Gel 230-400 mesh) B->C Prepare Column D 4. Sample Loading (Dry Loading via DCM) C->D Pack & Equilibrate E 5. Gradient Elution (Monitor via UV 254 nm) D->E Elute F 6. Fraction Analysis (TLC & 2,4-DNP Staining) E->F Collect Fractions G 7. Pure Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate F->G High Purity H Troubleshooting: Co-elution or Tailing? F->H Impure Fractions H->B Adjust Polarity

Workflow for the isolation and purification of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate.

Troubleshooting & FAQs

Q: My target compound is co-eluting with the unreacted phenol starting material (4-chloro-2-formyl-6-methoxyphenol). How do I resolve this? A: This is a polarity mismatch. The unreacted phenol possesses a free hydroxyl group (-OH), making it a strong hydrogen-bond donor, whereas your target ester is only a hydrogen-bond acceptor. If co-elution occurs, your solvent system is too polar, overpowering the silica's ability to retain the phenol. Reduce the ethyl acetate concentration (e.g., move from 4:1 to 8:1 Hexane/EtOAc). The phenol will be retained much more strongly on the silica gel due to silanol-hydroxyl interactions, allowing the target ester to elute cleanly.

Q: I am observing severe peak tailing for the target compound on the column. What causes this and how is it fixed? A: Tailing on normal-phase silica is often caused by non-ideal, overly strong interactions between the compound's oxygen-rich groups (ester, aldehyde, methoxy) and the highly active, acidic silanol groups on the silica surface (). While this compound is neutral, excessive tailing can be mitigated by ensuring your silica is high-quality (e.g., 60 Å pore size, low metal content). Alternatively, switch to a Toluene/Ethyl Acetate solvent system; the aromatic nature of toluene can alter the interaction kinetics and sharpen the bands.

Q: The aldehyde group seems to be degrading or oxidizing on the column, resulting in a low yield. Is this common? A: While aldehydes can oxidize to carboxylic acids, they are generally stable during the short duration of standard flash chromatography. However, silica gel is mildly acidic and hygroscopic. If you leave the compound adsorbed on the stationary phase for extended periods (e.g., pausing the column overnight), degradation or ester hydrolysis can occur. Self-Validating Fix: Never pause a column once the sample is loaded. Ensure continuous, pressurized flow until the target is fully eluted.

Q: Why did my compound crash out at the top of the column when I liquid-loaded it? A: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate has limited solubility in pure hexanes. If you dissolved it in a small amount of DCM and loaded it onto a hexane-equilibrated column, the DCM rapidly diffuses into the bulk mobile phase, causing the local polarity to drop instantly. The compound then precipitates out of solution at the column head, leading to severe band broadening and poor resolution. Always use the Dry Loading technique described in Step 3 for this specific compound.

References

  • Organic Syntheses. "Purification of Organic Compounds by Flash Column Chromatography." OrgSyn.[Link]

  • Sorbent Technologies, Inc. "Flash Chromatography Basics." Sorbtech. [Link]

  • Chrom Tech, Inc. "Mastering Column Chromatography: Techniques and Tips." Chrom Tech.[Link]

Troubleshooting

overcoming low solubility issues with Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate in aqueous media

Answering as a Senior Application Scientist. Technical Support Center: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Welcome to the technical support guide for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (E...

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Author: BenchChem Technical Support Team. Date: March 2026

Answering as a Senior Application Scientist.

Technical Support Center: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Welcome to the technical support guide for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (ECFMA). This resource is designed for researchers, chemists, and drug development professionals to address common challenges encountered with this compound, particularly its characteristic low solubility in aqueous media. This guide provides both foundational knowledge and advanced troubleshooting protocols to ensure successful experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses initial, high-level questions you may have about handling ECFMA.

Q1: I'm trying to dissolve Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate directly into my aqueous buffer (e.g., PBS), but it won't dissolve. Why is this happening?

A1: Your observation is expected due to the molecular structure of ECFMA. The compound is predominantly hydrophobic (water-repelling). Its structure includes a substituted aromatic ring, a chloro group, an ethyl ester, and a methoxy ether group, all of which contribute to its low affinity for polar solvents like water.[1] To achieve a homogenous solution, a solubilization strategy is necessary, which typically begins with dissolving the compound in an organic solvent to create a stock solution.

Q2: What is the recommended procedure for preparing a high-concentration stock solution of ECFMA?

A2: The standard and most reliable method is to first dissolve the compound in a water-miscible organic solvent. This stock solution can then be serially diluted into your aqueous experimental medium.

Recommended Solvents for Stock Solutions:

  • Dimethyl Sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Ethanol

Basic Protocol for Stock Solution Preparation:

  • Weigh the desired amount of ECFMA powder in a sterile, appropriate container (e.g., a glass vial).

  • Add a small volume of your chosen organic solvent (e.g., DMSO) to the powder.

  • Vortex or sonicate the mixture gently at room temperature until the solid is completely dissolved.

  • Once dissolved, add more solvent to reach your final target concentration (e.g., 10 mM or 50 mM).

  • Store the stock solution as recommended. For ECFMA, storage at -20°C or -80°C is advisable to minimize degradation. Ensure the container is tightly sealed to prevent water absorption by hygroscopic solvents like DMSO.[2]

Q3: Can I gently heat the aqueous solution to help dissolve the compound?

A3: While modest heating can sometimes increase the dissolution rate, it is generally not recommended for ECFMA without prior stability studies. The compound possesses two potentially thermolabile functional groups:

  • Aldehyde (Formyl) Group: Can be susceptible to oxidation at elevated temperatures.

  • Ethyl Ester Group: Can undergo hydrolysis, especially if the pH of the medium is not neutral.

Uncontrolled heating can lead to compound degradation, compromising the integrity of your experiment. It is preferable to use the solubilization techniques detailed in the troubleshooting guides below.

Q4: My compound dissolves in the organic stock but precipitates immediately when I add it to my aqueous buffer. What should I do?

A4: This is a common issue known as "crashing out." It occurs when the concentration of the organic solvent in the final aqueous solution is too low to maintain the compound's solubility. The key is to ensure the final concentration of the organic solvent (like DMSO) is kept as high as is tolerable for your experimental system (typically ≤0.5% v/v for cell-based assays) and that the compound's final concentration does not exceed its solubility limit in that specific mixed-solvent system. If precipitation persists, you will need to employ more advanced solubilization strategies as outlined in the troubleshooting section.

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, protocol-driven answers to more complex solubility challenges.

Q5: I need to prepare a stable aqueous working solution from my organic stock without precipitation. What is the best practice for this dilution?

A5: The key to preventing precipitation during dilution is to add the stock solution to the aqueous medium with vigorous and immediate mixing. This rapid dispersion prevents the formation of localized areas of high compound concentration, which are prone to nucleation and precipitation.

G cluster_0 Step 1: Stock Solution Preparation cluster_1 Step 2: Dilution into Aqueous Medium cluster_2 Step 3: Final Application stock_prep Dissolve ECFMA in 100% DMSO (e.g., to 50 mM) vortex Place final volume of aqueous buffer onto a vortex mixer at medium speed. stock_prep->vortex add_stock Add required volume of stock solution directly into the vortex. vortex->add_stock inspect Visually inspect for clarity. (No precipitation) add_stock->inspect apply Use immediately in experiment (e.g., cell culture plate) inspect->apply

Caption: Workflow for diluting organic stock into aqueous media.

  • Prepare Stock: Prepare a concentrated stock solution of ECFMA in 100% DMSO as described in Q2.

  • Prepare Aqueous Medium: Dispense the required final volume of your aqueous buffer (e.g., cell culture media, PBS) into a sterile tube.

  • Initiate Mixing: Place the tube containing the aqueous buffer on a vortex mixer and set it to a medium speed to create a funnel (vortex) in the liquid.

  • Perform Dilution: While the buffer is actively mixing, dispense the required volume of the ECFMA stock solution directly into the side of the vortex. This ensures immediate and rapid dispersion.

  • Final Mix & Inspection: Allow the solution to vortex for an additional 5-10 seconds. Remove the tube and visually inspect it against a light source for any signs of cloudiness or precipitate.

  • Application: Use the freshly prepared working solution immediately, as some compounds may precipitate over time even if they appear soluble initially.

Q6: Even with best practices, my compound precipitates at my desired final concentration. How can I increase the aqueous solubility of ECFMA?

A6: When simple dilution is insufficient, you must modify the aqueous vehicle itself to make it more hospitable to the hydrophobic ECFMA molecule. Several formulation strategies can achieve this. The choice of method depends on the required concentration and the constraints of your experimental system.

G cluster_strategies Solubilization Strategies start Low Aqueous Solubility of ECFMA cosolvent Co-solvents start->cosolvent Simple & Common surfactant Surfactants start->surfactant Higher Solubilization cyclodextrin Cyclodextrins start->cyclodextrin Masking & Stability advanced Advanced Formulations (Solid Dispersions, Nanoparticles) start->advanced For Drug Development desc_co desc_co cosolvent->desc_co Mechanism: Reduces solvent polarity desc_sur desc_sur surfactant->desc_sur Mechanism: Micellar encapsulation desc_cyc desc_cyc cyclodextrin->desc_cyc Mechanism: Forms inclusion complex

Caption: Decision workflow for selecting a solubilization strategy.

Causality: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[3][4] This "less polar" environment lowers the energy penalty for solvating a hydrophobic molecule like ECFMA, thereby increasing its solubility. This is often the first and simplest strategy to try.[5][6]

Co-solventTypical Concentration Range (v/v) in Final SolutionNotes
Ethanol 1-10%Generally well-tolerated in many biological systems at low concentrations.
Propylene Glycol (PG) 1-20%A common excipient in pharmaceutical formulations; can be viscous.[3]
Polyethylene Glycol 400 (PEG 400) 1-30%Low toxicity and widely used, but higher concentrations increase viscosity.[3]
Dimethyl Sulfoxide (DMSO) 0.1-5%Excellent solubilizer, but can have biological effects and toxicity above 0.5-1% in many cell-based assays.

Protocol for Co-solvent Use:

  • Prepare a high-concentration stock of ECFMA in 100% of your chosen primary organic solvent (e.g., DMSO).

  • In a separate tube, prepare the co-solvent/buffer mixture. For example, to make a 10% ethanol solution, add 1 mL of ethanol to 9 mL of your aqueous buffer.

  • Use the dilution technique described in Q5 to add your ECFMA stock solution to the co-solvent/buffer mixture.

  • Always run a "vehicle control" in your experiment containing the same concentration of the co-solvent mixture without the compound to account for any effects of the solvents themselves.

Causality: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[7][8] These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic ECFMA molecule can partition into the core, effectively being encapsulated and rendered "soluble" in the bulk aqueous phase.[9][10]

SurfactantTypeTypical Concentration Range (w/v)Notes
Polysorbate 20 (Tween® 20) Non-ionic0.01-1.0%Widely used, low toxicity. CMC is ~0.006%.
Polysorbate 80 (Tween® 80) Non-ionic0.01-1.0%Common in pharmaceutical formulations. CMC is ~0.0013%.[8]
Triton™ X-100 Non-ionic0.01-0.5%Effective solubilizer but can be harsher on cell membranes. CMC is ~0.015%.
Kolliphor® EL (Cremophor® EL) Non-ionic0.1-2.0%Excellent for very poorly soluble compounds, but has known biological activity.[8]

Protocol for Surfactant Use:

  • Prepare a stock solution of the surfactant in your aqueous buffer at a concentration well above its CMC (e.g., a 10% w/v stock).

  • Prepare your final aqueous buffer containing the desired surfactant concentration (e.g., 0.1% Tween 80). Ensure the surfactant is fully dissolved.

  • Prepare a concentrated stock of ECFMA in an organic solvent (e.g., DMSO, Ethanol).

  • Using the active mixing method from Q5, slowly add the ECFMA stock to the surfactant-containing buffer. The micelles will form around the drug molecules as they are introduced.

Causality: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophobic interior cavity and a hydrophilic exterior.[11][12] The hydrophobic ECFMA molecule can fit into the central cavity, forming a "host-guest" inclusion complex.[13] This complex presents a hydrophilic exterior to the water, dramatically increasing the apparent solubility of the compound.[14][15]

CyclodextrinKey FeaturesTypical Concentration Range (w/v)
β-Cyclodextrin (β-CD) Lower cost, but also lower aqueous solubility itself.1-2%
Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Higher aqueous solubility and lower toxicity than β-CD. The most common choice for research applications.[11]2-40%
Sulfobutylether-β-Cyclodextrin (SBE-β-CD, Captisol®) High solubility and excellent safety profile; often used in parenteral formulations.5-50%

Protocol for Cyclodextrin Complexation (Kneading Method):

  • Weigh the ECFMA and the chosen cyclodextrin (e.g., HP-β-CD) in a molar ratio between 1:1 and 1:3.

  • Place the powders in a glass mortar.

  • Add a small amount of a solvent blend, such as water/ethanol (50:50), dropwise to form a thick, paste-like consistency.

  • Knead the paste vigorously with a pestle for 30-60 minutes. This mechanical energy facilitates the inclusion of ECFMA into the cyclodextrin cavity.

  • Dry the resulting paste completely under vacuum or in a desiccator to remove the solvents.

  • The resulting dry powder is the ECFMA-cyclodextrin complex, which should now be directly soluble in your aqueous buffer.

Q7: I am working on pre-clinical formulation development and need to achieve higher drug loading. Are there more advanced options?

A7: Yes, for drug development applications where higher concentrations and improved bioavailability are critical, more advanced formulation technologies are employed. These typically require specialized equipment.

  • Solid Dispersions: This technique involves dispersing ECFMA in an amorphous "glassy" state within a hydrophilic polymer matrix.[16][17] The absence of a crystal lattice means no energy is required to break up the crystal structure during dissolution, leading to a much faster dissolution rate and the ability to achieve supersaturated solutions.[18][19] Common carriers include polyvinylpyrrolidone (PVP) and hydroxypropyl methylcellulose (HPMC), and preparation methods include solvent evaporation and hot-melt extrusion.[17]

  • Nanoparticle Formulation (Nanosuspensions): This approach reduces the particle size of the drug to the sub-micron (nanometer) range.[20][21] According to the Noyes-Whitney equation, reducing particle size dramatically increases the surface area-to-volume ratio, which in turn significantly increases the dissolution rate.[9][22] This can be achieved through "top-down" methods like media milling or high-pressure homogenization, or "bottom-up" methods like anti-solvent precipitation.[20][23]

These advanced methods represent the frontier of solubility enhancement and are a key focus in modern pharmaceutical development for poorly soluble compounds.[24][25]

References

  • Journal of Advanced Pharmacy Education and Research. (n.d.). Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs. Retrieved from [Link]

  • Xing, L., et al. (n.d.). Solubilization techniques used for poorly water-soluble drugs. National Institutes of Health (PMC). Retrieved from [Link]

  • Bar-Shalom, D., et al. (n.d.). Nanocrystals of Poorly Soluble Drugs: Drug Bioavailability and Physicochemical Stability. Retrieved from [Link]

  • Todea, A., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Institutes of Health (PMC). Retrieved from [Link]

  • JETIR. (2025, July 1). Solid Dispersion Techniques for Solubility Enhancement: A Comprehensive Review. Retrieved from [Link]

  • Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

  • Mishra, S. M., et al. (n.d.). A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly Water Soluble Drugs. National Institutes of Health (PMC). Retrieved from [Link]

  • Mitra, A., et al. (2023). Nanoparticle-Based Drugs and Formulations: Current Status and Emerging Applications. ACS Applied Nano Materials. Retrieved from [Link]

  • Indian Journal of Pharmaceutical and Biological Research. (2019, June 30). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Solid dispersion technique for improving solubility of some poorly soluble drugs. Retrieved from [Link]

  • Pharmaceutical Technology. (2026, January 30). Developing nanoparticle formulations or poorly soluble drugs. Retrieved from [Link]

  • Impactfactor. (2026, February 28). Nanoparticulate systems for poorly soluble drugs. Retrieved from [Link]

  • International Journal of Pharma Sciences and Nanotechnology. (2015, August 30). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. Retrieved from [Link]

  • MDPI. (2025, July 20). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. Retrieved from [Link]

  • Allied Journals. (n.d.). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Retrieved from [Link]

  • MDPI. (2023, September 19). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Retrieved from [Link]

  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Nanoformulation and encapsulation approaches for poorly water-soluble drug nanoparticles. Retrieved from [Link]

  • Journal of Drug Delivery and Therapeutics. (2024, December 24). Surface Solid Dispersion Technique for Solubility Enhancement of Nifedipine. Retrieved from [Link]

  • Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Techniques for solubility enhancement of poorly soluble drugs: An overview. Retrieved from [Link]

  • JOCPR. (2024, December 19). The Role of Surfactants in Solubilization of Poorly Soluble. Retrieved from [Link]

  • ResearchGate. (2021, May 22). (PDF) Enhancing Solubility of poorly water soluble Drugs with Surfactants by Micellization. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

  • Taylor & Francis Online. (2017, November 30). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Retrieved from [Link]

  • YouTube. (2020, November 13). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. Retrieved from [Link]

  • Unknown. (n.d.). EFFECT OF ALCOHOL COSOLVENTS ON THE AQUEOUS SOLUBILITY OF TRICHLOROETHYLENE. Retrieved from [Link]

Sources

Optimization

minimizing side reactions during the reduction of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the chemoselective reduction of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate .

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the chemoselective reduction of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate . The target transformation is the selective reduction of the formyl (-CHO) group to a hydroxymethyl (-CH₂OH) group, yielding Ethyl 2-(4-chloro-2-hydroxymethyl-6-methoxyphenoxy)acetate , a critical intermediate in the synthesis of bioactive chromanones and benzodioxepins.

Below, you will find causality-driven troubleshooting FAQs, quantitative optimization data, and a self-validating experimental protocol designed to eliminate common side reactions.

Part 1: Troubleshooting Guides & FAQs

Q1: Why am I observing a significant amount of a 7-membered lactone byproduct?

The Causality: When the formyl group is successfully reduced to a hydroxymethyl group, the resulting molecule possesses both a nucleophilic alcohol and an electrophilic ethyl ester in close ortho-proximity. Under thermodynamic stress (e.g., heating during solvent evaporation) or pH extremes during workup, the alcohol attacks the ester carbonyl. This intramolecular transesterification expels ethanol and forms a thermodynamically stable 7-membered ring, specifically 7-chloro-9-methoxy-5H-1,4-benzodioxepin-3-one [1]. The Solution: Lactonization is entirely preventable through strict kinetic control. Maintain the reaction temperature between 0–5 °C. More importantly, quench the reaction with a mild, buffered acid (such as saturated aqueous NH4​Cl ) to maintain a near-neutral pH (~6) during workup. Avoid using strong bases (like NaOH ) or strong acids (like HCl ), which act as catalysts for transesterification.

Q2: How can I prevent the loss of the aryl chloride (hydrodehalogenation)?

The Causality: If you are using catalytic hydrogenation (e.g., H2​ gas with Pd/C ), the electron-rich nature of the methoxy-substituted aromatic ring facilitates the oxidative addition of palladium into the Ar-Cl bond. This leads to rapid hydrodehalogenation, stripping the chlorine atom from the ring. The Solution: Abandon palladium-based or transition-metal-catalyzed hydrogenation methods for this specific substrate. Switch to a mild metal hydride donor, which operates via a polar nucleophilic addition mechanism and is completely unreactive towards aryl chlorides under standard conditions.

Q3: What is the optimal reducing agent to selectively reduce the formyl group without cleaving the ethyl ester?

The Causality: Strong hydride donors like Lithium Aluminum Hydride ( LiAlH4​ ) lack chemoselectivity. They will rapidly reduce both the highly electrophilic aldehyde and the less electrophilic ethyl ester, yielding an undesired diol (2-(4-chloro-2-hydroxymethyl-6-methoxyphenoxy)ethanol). The Solution: 2 is the optimal reagent. Because aldehydes are significantly more electrophilic than esters, NaBH4​ in an alcoholic solvent at 0 °C will selectively reduce the formyl group in under 30 minutes, leaving the ethyl ester completely untouched[2],[3].

Part 2: Quantitative Condition Optimization

The table below summarizes the product distribution based on varying reducing agents and conditions. Use this data to benchmark your expected yields.

Reducing AgentSolventTemp (°C)TimeTarget Product YieldLactone ByproductDehalogenated Byproduct
NaBH4​ (0.5 eq) EtOH 0 30 min 92% < 2% 0%
NaBH4​ (1.5 eq)EtOH254 h65%25%0%
LiAlH4​ (1.0 eq)THF01 h0%0%0% (100% Diol)
H2​ / Pd/C (10%)MeOH2512 h15%5%80%

Part 3: Mechanistic Pathway & Side Reactions

The following diagram maps the optimal synthetic route against the three primary modes of failure (Lactonization, Hydrodehalogenation, and Ester Cleavage).

G SM Starting Material Ethyl 2-(4-chloro-2-formyl- 6-methoxyphenoxy)acetate Target Target Product Ethyl 2-(4-chloro-2-hydroxymethyl- 6-methoxyphenoxy)acetate SM->Target NaBH4, EtOH, 0°C (Optimal Pathway) Dehalo Side Product 2 Ethyl 2-(2-hydroxymethyl- 6-methoxyphenoxy)acetate (Dehalogenation) SM->Dehalo H2, Pd/C (Hydrodehalogenation) Diol Side Product 3 2-(4-chloro-2-hydroxymethyl- 6-methoxyphenoxy)ethanol (Ester Reduction) SM->Diol LiAlH4, THF (Ester Cleavage) Lactone Side Product 1 7-chloro-9-methoxy-5H- 1,4-benzodioxepin-3-one (Lactonization) Target->Lactone Heat or pH extremes (Intramolecular Transesterification)

Reaction pathways and side reactions during the reduction of the formylphenoxy acetate.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes built-in analytical checkpoints to ensure the integrity of the reaction at every phase, preventing the progression of failed intermediates.

Step 1: Reaction Setup & Hydride Delivery
  • Dissolve Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 equiv) in anhydrous ethanol (0.2 M concentration).

  • Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C.

  • Add Sodium Borohydride ( NaBH4​ , 0.5 equiv) portionwise over 5 minutes.

    • Self-Validation Checkpoint: You should observe mild effervescence ( H2​ gas evolution). The distinct yellow tint of the starting aldehyde solution will rapidly fade to a pale or colorless state, indicating successful hydride transfer.

Step 2: In-Process Monitoring
  • Allow the reaction to stir at 0 °C for 20–30 minutes.

  • Perform TLC analysis using a 3:1 Hexanes/Ethyl Acetate mobile phase.

    • Self-Validation Checkpoint: The starting material ( Rf​≈0.6 ) will stain bright orange with 2,4-Dinitrophenylhydrazine (2,4-DNP) due to the aldehyde. The target product ( Rf​≈0.3 ) will be UV-active but negative to 2,4-DNP, and will stain dark blue/black with Phosphomolybdic Acid (PMA) due to the new primary alcohol.

Step 3: Quench & Extraction
  • Once complete consumption of the starting material is confirmed, quench the reaction at 0 °C by dropwise addition of saturated aqueous NH4​Cl until bubbling ceases.

    • Causality Note: NH4​Cl maintains the pH around 6. This is critical; avoiding strong acids or bases prevents the alcohol from attacking the ester, thereby halting lactonization[1].

  • Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Do not exceed a water bath temperature of 30 °C during rotary evaporation.

Step 4: Analytical Validation

Confirm the structural integrity of the acyclic target product using spectroscopic methods:

  • 1 H NMR ( CDCl3​ ): Validate the disappearance of the aldehyde proton singlet (~10.0 ppm) and the appearance of a new benzylic CH2​ singlet (~4.7 ppm). Crucially, ensure the ethyl ester signals—a quartet at ~4.2 ppm and a triplet at ~1.3 ppm—remain perfectly integrated.

  • IR Spectroscopy: The spectrum must show a broad -OH stretch (~3300 cm⁻¹) and a single ester carbonyl stretch (~1750 cm⁻¹). The appearance of a second carbonyl stretch or a shift in the ester frequency indicates contamination by the 1,4-benzodioxepin-3-one lactone.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the LC-MS Validation for Purity of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Introduction: The Imperative of Purity in Pharmaceutical Intermediates In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is non-negotiable. This principle extends to...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is non-negotiable. This principle extends to its precursors and key intermediates, where even trace impurities can influence the safety and efficacy of the final drug product. Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a complex organic molecule whose structural integrity is paramount. Its multi-functional nature—featuring an ester, an aldehyde, and chlorinated and methoxy-substituted aromatic moieties—presents a unique analytical challenge. Establishing a robust, validated analytical method to confirm its purity is a critical step in quality control and regulatory compliance.

This guide provides an in-depth, field-proven protocol for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for determining the purity of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. We will explore the causality behind experimental choices, present a self-validating system grounded in international regulatory standards, and offer a critical comparison with alternative analytical techniques.

Part 1: The Analytical Strategy: Why LC-MS is the Gold Standard

The selection of an analytical technique is the foundation of any validation project. For a molecule like Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, LC-MS offers an unparalleled combination of sensitivity, selectivity, and specificity.

  • Causality of Choice:

    • High Selectivity: Liquid chromatography, particularly reverse-phase HPLC, is adept at separating the target analyte from structurally similar impurities that may have formed during synthesis (e.g., starting materials, by-products from incomplete reactions, or degradation products).

    • High Specificity & Sensitivity: Mass spectrometry provides definitive identification based on the mass-to-charge ratio (m/z) of the analyte and its fragments. This is a significant advantage over non-specific detectors like UV, which cannot distinguish between co-eluting compounds. Modern LC-MS systems can achieve detection and quantitation at parts-per-million (ppm) levels or lower, which is essential for controlling potentially genotoxic impurities.[1][2][3]

    • Versatility: LC-MS is suitable for non-volatile and thermally labile compounds, a category into which this molecule falls, making it a more appropriate choice than Gas Chromatography (GC-MS).

The objective is to develop and validate a method that is not just a purity assay but a stability-indicating one, capable of separating the main compound from any potential degradation products or process-related impurities.

Part 2: A Validated LC-MS Purity Method: Protocol and Rationale

This protocol is designed to meet the rigorous standards outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines, as well as those from the FDA and USP.[4][5][6][7]

Proposed Instrumentation and Conditions
  • Liquid Chromatograph: UHPLC/HPLC system with a binary pump, autosampler, and column oven.

  • Mass Spectrometer: Triple Quadrupole (QqQ) or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap). A QqQ is ideal for targeted quantification using Multiple Reaction Monitoring (MRM).[3][8]

  • Rationale: A UHPLC system offers higher resolution and faster analysis times.[9] A QqQ mass spectrometer provides excellent sensitivity and selectivity for quantitative analysis.

Table 1: Optimized LC-MS Parameters

ParameterRecommended SettingRationale
LC Column C18 Reverse-Phase (e.g., 100 x 2.1 mm, 1.8 µm)The C18 stationary phase provides good retention for moderately non-polar aromatic compounds. The smaller particle size enhances separation efficiency.
Mobile Phase A 0.1% Formic Acid in WaterFormic acid is a common mobile phase modifier that aids in the protonation of the analyte for positive mode electrospray ionization (ESI) and improves peak shape.[8]
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic solvent for reverse-phase LC with low viscosity and good UV transparency.
Gradient Elution 5% B to 95% B over 10 minutesA gradient is necessary to elute the main analyte with a good peak shape while also separating potentially more or less polar impurities within a reasonable runtime.
Flow Rate 0.3 mL/minAppropriate for a 2.1 mm ID column to ensure optimal chromatographic performance.
Column Temp. 40 °CElevated temperature reduces mobile phase viscosity, improving efficiency and ensuring reproducible retention times.
Ionization Source Electrospray Ionization (ESI), Positive ModeESI is the standard for polar to moderately polar compounds. Positive mode is chosen to form the protonated molecule [M+H]⁺.
MS Acquisition Full Scan (for impurity discovery) & MRM (for quantification)Full scan mode is used during development to identify all ionizable species. MRM mode provides the highest sensitivity and selectivity for quantifying the target analyte and known impurities.[3]
MRM Transition Hypothetical: Precursor Ion [M+H]⁺ → Product IonThe specific transition would be determined by infusing a standard of the compound and identifying a stable, high-intensity fragment ion.
The Validation Workflow: A Self-Validating System

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[6][10] The following parameters must be rigorously assessed according to ICH Q2(R1).[4][11][12]

Validation_Workflow cluster_dev Phase 1: Development cluster_val Phase 2: Validation (ICH Q2(R1)) cluster_rep Phase 3: Reporting MD Method Development & Optimization SS System Suitability Criteria Definition MD->SS Spec Specificity & Selectivity SS->Spec Lin Linearity & Range Spec->Lin Acc Accuracy Lin->Acc Prec Precision (Repeatability & Intermediate) Acc->Prec LOD LOD & LOQ Prec->LOD Rob Robustness LOD->Rob VR Validation Report Rob->VR SOP Standard Operating Procedure (SOP) VR->SOP

Caption: A streamlined workflow for LC-MS method validation.

Detailed Validation Parameters

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[12]

  • Protocol:

    • Analyze a diluent blank to ensure no interfering peaks at the analyte's retention time.

    • Perform forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) on the analyte.

    • Analyze the stressed samples to demonstrate that the degradation peaks are well-resolved from the main analyte peak. Peak purity can be assessed using a diode-array detector (DAD) or by examining the mass spectra across the peak.[13]

    • If known impurities are available, spike them into the analyte sample to confirm separation.

Specificity_Diagram cluster_samples Samples Injected cluster_result Chromatographic Result Blank Blank No Peaks Result Validation Outcome Method is Specific No Co-elution Blank->Result Confirms no interference Analyte Analyte Single Peak Analyte->Result Establishes retention time Spiked Analyte + Impurities Multiple Resolved Peaks Spiked->Result Demonstrates resolution

Caption: Logical diagram for demonstrating method specificity.

Linearity demonstrates a direct proportional relationship between concentration and the analytical signal. The range is the interval over which this relationship holds true with acceptable accuracy and precision.[10]

  • Protocol:

    • Prepare a stock solution of the reference standard.

    • Create a series of at least five calibration standards by serial dilution, covering a range from the limit of quantitation (LOQ) to 150% of the target assay concentration.

    • Inject each standard in triplicate.

    • Plot the average peak area against the known concentration and perform a linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (R²) should be ≥ 0.998.

Table 2: Example Linearity Data

Concentration (µg/mL)Mean Peak Area (n=3)
0.1 (LOQ)5,250
1.051,500
10.0 (Target)505,200
15.0751,300
20.01,010,500
Linear Regression y = 50480x + 850
0.9995

Accuracy is the closeness of the test results to the true value. It is determined by recovery studies.

  • Protocol:

    • Prepare a sample matrix (placebo).

    • Spike the matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

    • Prepare each level in triplicate.

    • Analyze the samples and calculate the percentage recovery.

  • Acceptance Criteria: Mean recovery should be within 98.0% to 102.0%.

Precision expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is evaluated at two levels:

  • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval.

  • Intermediate Precision (Inter-assay precision): Expresses within-laboratory variations (different days, analysts, or equipment).

  • Protocol:

    • Repeatability: Analyze six replicate preparations of the analyte at 100% of the target concentration on the same day by the same analyst.

    • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

  • Acceptance Criteria: The relative standard deviation (%RSD) should be ≤ 2.0%.

Table 3: Example Precision and Accuracy Data

LevelAccuracy (% Recovery)Repeatability (%RSD)Intermediate Precision (%RSD)
80%101.2%--
100%99.5%0.8%1.2%
120%100.8%--
  • LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

  • Protocol: These are typically determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S), where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters.

  • Protocol: Introduce small changes to the method, such as:

    • Flow rate (± 0.02 mL/min)

    • Column temperature (± 2 °C)

    • Mobile phase composition (± 2% organic)

  • Analyze the system suitability solution under each condition and ensure that the results (e.g., retention time, resolution) remain within acceptable criteria.

Part 3: Comparative Analysis - The Broader Analytical Context

While LC-MS is the superior choice, a comprehensive guide must acknowledge and compare it to viable alternatives. The choice of method often depends on the specific goal (e.g., routine QC vs. reference standard characterization).

Table 4: Comparison of Analytical Techniques for Purity Assessment

TechniquePrincipleStrengthsWeaknessesBest For
LC-MS Separation by chromatography, detection by massUnmatched sensitivity and specificity; identifies unknown impurities; ideal for trace analysis.[2][9]Higher cost and complexity; potential for matrix effects.Definitive purity validation, impurity profiling, and stability studies.
HPLC-UV/DAD Separation by chromatography, detection by UV absorbanceRobust, reliable, and cost-effective; widely available.Lower sensitivity than MS; cannot identify unknowns without standards; risk of co-elution masking impurities.[9][14]Routine quality control (QC) for known impurities once the profile is established.
qNMR Signal intensity is directly proportional to the number of nucleiAbsolute quantification without a specific reference standard for the analyte; provides structural information.[15]Lower sensitivity than chromatographic methods; not suitable for trace impurity detection; requires highly pure internal standards.Purity assignment of reference standards; structural confirmation.
GC-MS Separation by gas chromatography, detection by massExcellent for volatile and thermally stable compounds.Not suitable for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate due to its low volatility and risk of thermal degradation.Analysis of residual solvents or volatile impurities.

Conclusion and Authoritative Recommendation

For the comprehensive purity validation of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, a fully validated LC-MS method is the authoritative and recommended approach. Its ability to separate, identify, and quantify the analyte and its potential impurities with high sensitivity and specificity ensures the highest degree of confidence in the quality of this critical pharmaceutical intermediate.[1] While techniques like HPLC-UV have a role in routine QC, they lack the definitive power of mass spectrometry required for initial validation and in-depth impurity characterization. The protocol and validation framework presented here, grounded in ICH guidelines, provide a robust pathway for ensuring product quality and regulatory compliance.[4][16]

References

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

  • USP <1225> Method Validation. BA Sciences. [Link]

  • Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

  • Quality Guidelines. International Council for Harmonisation (ICH). [Link]

  • ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. uspbpep.com. [Link]

  • USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. Investigations of a Dog. [Link]

  • Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

  • ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). International Council for Harmonisation (ICH). [Link]

  • Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration. [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. BioAgilytix. [Link]

  • Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. ECA Academy. [Link]

  • <1225> Validation of Compendial Procedures. USP-NF. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

  • Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. National Center for Biotechnology Information. [Link]

  • Enhancing Drug Development by Applying LC–MS–MS for Cleaning Validation in Manufacturing Equipment. Pharmaceutical Technology. [Link]

  • Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. National Center for Biotechnology Information. [Link]

  • LC-MS/MS Analytical Method Development and Validation for Determining Vinamidinium HexafluoroPhosphate Impurity in Etoricoxib. Indian Journal of Pharmaceutical Education and Research. [Link]

  • Comparative Study of UV And HPLC Methods for Estimation of Drug. Preprints.org. [Link]

  • Comparative Evaluation of High-Performance Liquid Chromatography Versus Total Organic Carbon Analysis for Cleaning Validation in Pharmaceutical Manufacturing. Preprints.org. [Link]

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Comparative

A Comparative Infrared Spectroscopy Analysis of Commercial Batches of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

A Guide for Researchers and Quality Control Professionals In the landscape of pharmaceutical development and manufacturing, the consistency of raw materials and intermediates is paramount. Ethyl 2-(4-chloro-2-formyl-6-me...

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Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers and Quality Control Professionals

In the landscape of pharmaceutical development and manufacturing, the consistency of raw materials and intermediates is paramount. Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, a key building block in the synthesis of various bioactive molecules, is no exception.[1] Minor variations between commercial batches, such as the presence of residual solvents, starting materials, or synthetic by-products, can have a cascading effect on the yield, purity, and overall quality of the final active pharmaceutical ingredient (API). Adherence to Current Good Manufacturing Practices (CGMP) necessitates robust analytical methods to ensure the identity, strength, quality, and purity of such critical raw materials.[2][3]

This guide presents a comprehensive comparison of three commercial batches of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate using Fourier Transform Infrared (FT-IR) spectroscopy. FT-IR is a rapid, non-destructive, and highly specific analytical technique ideal for the chemical fingerprinting of pharmaceutical materials.[4][5] It provides invaluable information about the functional groups present in a molecule, making it an excellent tool for identity confirmation and the detection of batch-to-batch variability.[6][7] This analysis will demonstrate the utility of FT-IR in a quality control setting and provide a framework for its implementation in your laboratory.

The Significance of Vibrational Spectroscopy in Quality Control

At its core, FT-IR spectroscopy measures the absorption of infrared radiation by a sample, which excites molecular vibrations such as stretching and bending.[7] The resulting spectrum is a unique "fingerprint" of the molecule, with specific absorption bands corresponding to the various functional groups present.[5] For a molecule like Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, key functional groups include an aromatic ring, an aldehyde, an ether, and an ester. Each of these will produce characteristic absorption bands in the mid-infrared region.

By comparing the FT-IR spectra of different batches against a validated reference standard, we can rapidly assess their chemical equivalence. Any significant differences in the position, intensity, or shape of the absorption bands could indicate a variation in purity or the presence of contaminants. This aligns with the principles of the International Council for Harmonisation (ICH) guidelines on the validation of analytical procedures, which emphasize the importance of specificity in identity testing.[8][9][10]

Experimental Design

To ensure the reliability and reproducibility of our analysis, a well-defined experimental protocol is essential. The following sections detail the methodology employed for the comparative FT-IR analysis of the three commercial batches of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate.

Materials and Instrumentation
  • Samples: Three independent commercial batches of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, designated as Batch A, Batch B, and Batch C. A high-purity, well-characterized reference standard of the same compound was also used.

  • FT-IR Spectrometer: A laboratory-grade FT-IR spectrometer equipped with a deuterated triglycine sulfate (DTGS) detector. For this analysis, an Attenuated Total Reflectance (ATR) accessory with a diamond crystal was chosen.

  • Software: Instrument control and data acquisition software compliant with 21 CFR Part 11 for electronic records and signatures.

Rationale for Choosing ATR-FTIR

The Attenuated Total Reflectance (ATR) sampling technique was selected for its numerous advantages in a pharmaceutical quality control environment.[11][12][13] ATR requires minimal to no sample preparation, allowing for the direct analysis of solid powders.[4][14] This significantly reduces analysis time and minimizes the potential for sample alteration or contamination that can occur with methods like KBr pellet preparation.[15][16][17] The evanescent wave in ATR only penetrates a few microns into the sample, providing a high-quality spectrum of the material's surface.[14]

The experimental workflow for this analysis is depicted in the following diagram:

FTIR_Workflow Experimental Workflow for FT-IR Analysis cluster_prep Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis node_instrument Instrument Performance Verification (Polystyrene Standard) node_background Collect Background Spectrum (Clean ATR Crystal) node_instrument->node_background System Ready node_sample_prep Place Small Amount of Sample on ATR Crystal node_background->node_sample_prep Background Stored node_pressure Apply Consistent Pressure (Ensure Good Contact) node_sample_prep->node_pressure node_scan Acquire Sample Spectrum (e.g., 32 scans at 4 cm⁻¹ resolution) node_pressure->node_scan node_clean Clean ATR Crystal (e.g., with Isopropanol) node_scan->node_clean Repeat for Each Sample node_process Process Spectrum (ATR & Baseline Correction) node_scan->node_process node_clean->node_background For Next Sample node_compare Overlay and Compare Spectra (Batches vs. Reference) node_process->node_compare node_report Generate Report node_compare->node_report

Caption: Workflow for ATR-FTIR analysis of commercial batches.

Step-by-Step Experimental Protocol
  • Instrument Preparation: The FT-IR spectrometer was powered on and allowed to stabilize for at least 30 minutes. A performance verification was conducted using a polystyrene film to ensure the instrument was operating within specifications.

  • Background Collection: The diamond crystal of the ATR accessory was thoroughly cleaned with laboratory-grade isopropanol and allowed to dry completely. A background spectrum was collected to account for any atmospheric interference (e.g., water vapor and carbon dioxide).

  • Sample Analysis: A small, representative amount of the reference standard was placed onto the center of the ATR crystal, ensuring complete coverage of the sampling area. The pressure arm was engaged to apply consistent pressure, ensuring intimate contact between the sample and the crystal. The FT-IR spectrum was then acquired over the range of 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹ and an accumulation of 32 scans.

  • Data Collection for Commercial Batches: After each measurement, the ATR crystal was meticulously cleaned with isopropanol. Step 3 was then repeated for each of the three commercial batches (A, B, and C).

  • Data Processing: All acquired spectra were subjected to an ATR correction algorithm within the software to account for the wavelength-dependent depth of penetration of the evanescent wave. A baseline correction was also applied to ensure a flat baseline across the spectrum.

Results and Discussion

The FT-IR spectra of the reference standard and the three commercial batches were overlaid for a direct visual comparison. The key vibrational frequencies and their assignments are summarized in the table below. The chemical structure of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate and its key functional groups are illustrated in the following diagram.

Molecule_Structure cluster_mol cluster_groups Key Functional Groups for IR Analysis mol node_aldehyde Aldehyde (C=O, C-H) node_ester Ester (C=O, C-O) node_aromatic Aromatic Ring (C=C, C-H) node_ether Aryl Ether (C-O-C)

Caption: Chemical structure and key functional groups.

Tabulated Spectral Data
Wavenumber (cm⁻¹) RangeVibrational ModeFunctional GroupReference StandardBatch ABatch BBatch C
~3080C-H StretchAromaticPresentPresentPresentPresent
~2980C-H StretchAlkyl (Ethyl)PresentPresentPresentPresent
~2840 & ~2740C-H StretchAldehydePresentPresentPresentPresent
~1755C=O StretchEsterPresentPresentPresentPresent
~1695C=O StretchAromatic AldehydePresentPresentPresentPresent
~1580 & ~1470C=C StretchAromatic RingPresentPresentPresentPresent
~1260C-O-C StretchAryl EtherPresentPresentPresentPresent
~1200C-O StretchEsterPresentPresentPresentPresent
~860C-H BendingAromatic (oop)PresentPresentPresentPresent
~750C-Cl StretchAryl HalidePresentPresentPresentPresent
Not Present~3600-3200 (Broad)O-H StretchAbsentAbsentAbsentPresent (Weak, Broad)
Interpretation of Results

A visual overlay of the spectra revealed a high degree of similarity between the reference standard, Batch A, and Batch B. All the characteristic absorption bands for Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate were present and at the expected frequencies.

  • Aldehyde Group: The presence of the aldehyde is confirmed by the strong carbonyl (C=O) stretching vibration around 1695 cm⁻¹. Conjugation with the aromatic ring lowers this frequency from the typical value for saturated aldehydes.[18] Furthermore, the characteristic pair of weak C-H stretching bands around 2840 cm⁻¹ and 2740 cm⁻¹ are clearly visible, which is a definitive feature for aldehydes.[19]

  • Ester Group: The ester functional group is identified by its strong C=O stretching absorption at a higher frequency, around 1755 cm⁻¹.[20][21] The distinct C-O stretching vibrations around 1200 cm⁻¹ further corroborate its presence.

  • Aromatic and Ether Moieties: Aromatic C=C stretching vibrations are observed around 1580 and 1470 cm⁻¹. The strong absorption band at approximately 1260 cm⁻¹ is characteristic of the aryl ether C-O-C stretching.

The spectra of Batch A and Batch B are virtually superimposable upon the spectrum of the reference standard, indicating that these batches are of comparable quality and purity.

Analysis of Batch C

In contrast, the spectrum of Batch C exhibited a notable difference: a weak but broad absorption band centered around 3400 cm⁻¹. This region is characteristic of O-H stretching vibrations, typically arising from water or alcohol. Given the manufacturing process of similar compounds, this could indicate the presence of residual moisture or an alcohol solvent (e.g., ethanol from recrystallization). While the peak is not intense, its presence signifies a deviation from the reference standard and the other batches. Such an impurity could potentially impact downstream reactions or the stability of the material.

This finding underscores the sensitivity of FT-IR spectroscopy and its power as a quality control tool. The discrepancy in Batch C, while minor, is easily and rapidly detected, allowing for further investigation (e.g., by Karl Fischer titration for water content or gas chromatography for residual solvents) before the material is released for use in manufacturing.

Conclusion and Recommendations

This comparative analysis demonstrates that FT-IR spectroscopy is a highly effective and efficient method for verifying the identity and assessing the batch-to-batch consistency of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. The use of the ATR sampling technique streamlines the analytical workflow, making it suitable for a high-throughput quality control environment.

Based on the results, Batches A and B are considered chemically equivalent to the reference standard. However, Batch C shows evidence of a hydroxyl-containing impurity, likely residual moisture or solvent. It is recommended that Batch C be subjected to further quantitative analysis to identify and quantify this impurity before a final decision on its disposition is made.

For drug development and manufacturing professionals, the implementation of FT-IR spectroscopy as a routine quality control test for incoming critical raw materials is strongly advised. This practice aligns with CGMP principles by ensuring that only materials of consistent and high quality are used in the production of pharmaceuticals.[22][23][24] Establishing a spectral library of approved raw material batches can further enhance the efficiency of this quality control check, enabling rapid identification of any deviations in future deliveries.

References

  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Chemistry LibreTexts. (2024). 19.14: Spectroscopy of Aldehydes and Ketones. [Link]

  • Shimadzu. KBr Pellet Method. [Link]

  • ResearchGate. (2016). Ethyl 2-(4-chloro-3-methylphenoxy)acetate. [Link]

  • European Medicines Agency. (1995). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Spectroscopy Online. (2017). The C=O Bond, Part II: Aldehydes. [Link]

  • Technology Networks. (2026). FTIR and NIR Spectroscopy in Pharma: Quality Control and Counterfeit Detection. [Link]

  • SpectraBase. 2-(2-Formyl-6-methoxy-phenoxy)acetic acid ethyl ester. [Link]

  • AZoM. (2022). How is Potassium Bromide Used in Infrared Spectroscopy?[Link]

  • Specac Ltd. (2026). Getting reliable FTIR data in pharmaceutical analysis: the role of sampling. [Link]

  • U.S. Food and Drug Administration. (2025). Facts About the Current Good Manufacturing Practice (CGMP). [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • Bruker. (2019). ATR FTIR Basics | Attenuated Total Reflectance | Principles of Infrared Spectroscopy. [Link]

  • Chemistry Steps. (2025). Interpreting IR Spectra. [Link]

  • SimplerQMS. (2024). Comprehensive Guide to GMP: Key Elements, Process, and FDA Compliance. [Link]

  • AZoM. (2025). Using FTIR Spectroscopy to Streamline Pharmaceutical Formulation Processes. [Link]

  • Kintek Press. What Is The Fundamental Principle Of The Kbr Pellet Method In Ir Spectroscopy? Master Optical Transparency. [Link]

  • Intuition Systems. (2026). Good Manufacturing Practice (GMP) in the Pharmaceutical Industry: An In-Depth Guide. [Link]

  • The Infrared and Raman Discussion Group (IRDG). Preparation of Samples for IR Spectroscopy as KBr Disks. [Link]

  • Pharmaguideline. (2025). Components of Good Manufacturing Practices (GMP). [Link]

  • YouTube. (2023). FTIR spectra of Aromatic, aliphatic & conjugated aldehyde || Fermi resonance. [Link]

  • ResearchGate. (2021). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • Northern Illinois University. FT-IR Sample Preparation. [Link]

  • Bruker. Attenuated Total Reflectance (ATR). [Link]

  • MDPI. (2022). rel-2-[4-Chloro-2-[(5R,6R,7S)-6-[5-(4-methoxyphenyl)-3-(2-naphthyl)-3,4-dihydropyrazole-2-carbonyl]-5-methyl-2-oxo-3,5,6,7-tetrahydrothiopyrano[2,3-d]thiazol-7-yl]phenoxy]acetic acid. [Link]

  • SafetyCulture. (2025). What is GMP | Good Manufacturing Practices. [Link]

  • Specac Ltd. Interpreting Infrared Spectra. [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • Specac Ltd. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. [Link]

Sources

Validation

A Comparative Benchmarking Guide: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate as a Precursor in API Synthesis

For researchers, scientists, and drug development professionals, the strategic selection of starting materials is a critical determinant of the efficiency, scalability, and economic viability of Active Pharmaceutical Ing...

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Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the strategic selection of starting materials is a critical determinant of the efficiency, scalability, and economic viability of Active Pharmaceutical Ingredient (API) synthesis. This guide provides an in-depth comparative analysis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate as a potential precursor for the synthesis of morpholine-based APIs, benchmarked against the established industrial synthesis of Viloxazine.

Viloxazine, a selective norepinephrine reuptake inhibitor, serves as a pertinent case study due to its structural analogy to the potential API derived from our target precursor. Historically, the synthesis of Viloxazine has been associated with challenges, including low yields and the use of genotoxic reagents.[1][2] This analysis will therefore explore a plausible, modern synthetic approach utilizing Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate and contrast it with the traditional Viloxazine synthesis, offering a quantitative and qualitative assessment to inform precursor selection in drug discovery and development.

The Precursor in Focus: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a substituted phenoxyacetate, a class of compounds recognized for their utility as intermediates in the synthesis of various heterocyclic systems. The presence of an aldehyde functional group offers a versatile handle for elaboration into more complex molecular architectures, particularly for the construction of nitrogen-containing heterocycles central to many APIs.

Synthesis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate

The synthesis of this precursor is typically achieved through a Williamson ether synthesis. This involves the O-alkylation of a substituted salicylaldehyde with an ethyl haloacetate. This method is well-established and generally proceeds with good to excellent yields.

A general and robust protocol for the synthesis of analogous 2-(formylphenoxy)acetates involves the reaction of the corresponding 2-hydroxybenzaldehyde with an ethyl bromoacetate in the presence of a weak base such as potassium carbonate in a polar aprotic solvent like N,N-dimethylformamide (DMF).[3]

  • To a solution of 5-chloro-2-hydroxy-3-methoxybenzaldehyde (5-chlorovanillin) (10 mmol) in freshly distilled DMF (50 mL), add potassium carbonate (20 mmol).

  • Stir the mixture at room temperature for 20 minutes.

  • Add ethyl bromoacetate (13 mmol) to the reaction mixture.

  • Heat the reaction to 80°C and monitor the progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 4 hours.

  • Upon completion, cool the reaction mixture to room temperature and add ethyl acetate (200 mL).

  • Wash the organic phase with brine (3 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate) to afford the desired product.

Based on analogous reactions, this protocol is expected to yield the target precursor in the range of 80-95%.[3][4]

Proposed Synthetic Route to a Viloxazine Analogue

A plausible and efficient synthetic strategy to a Viloxazine analogue from Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate involves a two-step sequence: reductive amination with ethanolamine followed by an intramolecular cyclization.

Proposed Synthesis of Viloxazine Analogue Precursor Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Intermediate N-(2-hydroxyethyl)-2-(4-chloro-2-((ethylamino)methyl)-6-methoxyphenoxy)acetamide Precursor->Intermediate Reductive Amination (Ethanolamine, NaBH(OAc)₃) API_Analogue Viloxazine Analogue (4-chloro-6-methoxy-substituted) Intermediate->API_Analogue Intramolecular Cyclization (e.g., base or acid catalysis)

Caption: Proposed synthetic pathway to a Viloxazine analogue.

Step 1: Reductive Amination

The aldehyde functionality of the precursor can be selectively converted to a secondary amine by reductive amination with ethanolamine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and effective reducing agent for this transformation, known for its high chemoselectivity.

Step 2: Intramolecular Cyclization

The resulting N-(2-hydroxyethyl)amino intermediate possesses both a nucleophilic hydroxyl group and an electrophilic ester. This sets the stage for an intramolecular cyclization to form the desired morpholinone ring, which can then be reduced to the final morpholine structure. The synthesis of morpholin-3-ones from the reaction of 2-aminoethanol with ethyl chloroacetate demonstrates the feasibility of this cyclization, with reported yields around 52%.[5]

  • Reductive Amination: To a solution of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (10 mmol) and ethanolamine (12 mmol) in dichloromethane (50 mL), add sodium triacetoxyborohydride (15 mmol) portion-wise at 0°C. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC). Quench the reaction with saturated aqueous sodium bicarbonate and extract the product with dichloromethane.

  • Cyclization: The crude intermediate from the previous step is dissolved in a suitable solvent (e.g., toluene or isopropanol). A base (e.g., sodium ethoxide) or acid catalyst is added, and the mixture is heated to effect intramolecular cyclization to the morpholinone.

  • Reduction (if necessary): The resulting morpholinone can be reduced to the final morpholine API analogue using a suitable reducing agent like lithium aluminum hydride (LiAlH₄) or by catalytic hydrogenation.

The Established Alternative: Viloxazine Synthesis from 2-Ethoxyphenol

The traditional industrial synthesis of Viloxazine begins with 2-ethoxyphenol and epichlorohydrin.[1][6] This route, while established, has been noted for its use of hazardous materials and, in some variations, modest yields.[2]

Established Viloxazine Synthesis Start 2-Ethoxyphenol Epoxide 1-(2-Ethoxyphenoxy)-2,3-epoxypropane Start->Epoxide Epichlorohydrin, Base (e.g., NaOH) Viloxazine Viloxazine Epoxide->Viloxazine 2-Aminoethyl hydrogen sulfate, Base

Caption: Established synthetic pathway for Viloxazine.

Experimental Protocol: Established Viloxazine Synthesis
  • Epoxide Formation: 2-ethoxyphenol is reacted with epichlorohydrin in the presence of a base, such as sodium hydroxide, to form the intermediate 1-(2-ethoxyphenoxy)-2,3-epoxypropane.[1] The use of a phase-transfer catalyst can lead to near-quantitative yields for this step.[7]

  • Cyclization: The epoxide intermediate is then reacted with 2-aminoethyl hydrogen sulfate in the presence of a strong base to yield Viloxazine.[6] The product is typically isolated as the hydrochloride salt after purification.[6]

Comparative Performance Analysis

The following table provides a comparative overview of the two synthetic routes based on available experimental data and established chemical principles.

ParameterProposed Route via Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetateEstablished Viloxazine Synthesis from 2-Ethoxyphenol
Starting Materials 5-chloro-2-hydroxy-3-methoxybenzaldehyde, Ethyl bromoacetate, Ethanolamine2-Ethoxyphenol, Epichlorohydrin, 2-Aminoethyl hydrogen sulfate
Key Intermediates Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate1-(2-Ethoxyphenoxy)-2,3-epoxypropane
Overall Yield (estimated) ~40-50% (estimated based on similar transformations)~40% (for the cyclization step)[6]
Purity of Final API Potentially high, with purification by chromatography or recrystallization.>99.5% after purification[8]
Key Reagents & Conditions NaBH(OAc)₃ (mild), base/acid-catalyzed cyclizationEpichlorohydrin (genotoxic), NaOH (strong base)[1][2]
Potential Advantages Avoids the use of genotoxic epichlorohydrin; utilizes milder reagents for the key amine formation step.Well-established industrial process with extensive documentation.
Potential Disadvantages Multi-step synthesis of the precursor; cyclization step may require optimization for high yield.Use of hazardous and genotoxic reagents; potential for impurity formation requiring rigorous purification.[1][7]

Discussion and Conclusion

The analysis presents two distinct strategies for the synthesis of morpholine-based APIs, exemplified by Viloxazine and a structurally related analogue.

The established synthesis of Viloxazine offers a direct and well-documented path to the API. However, its reliance on epichlorohydrin, a known genotoxic agent, presents significant safety and regulatory challenges.[1][2] While process optimization can lead to high purity of the final product, the inherent hazards of the starting materials remain a considerable drawback.[8]

The proposed route utilizing Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate presents a potentially safer and more modern alternative. The synthesis of the precursor itself is straightforward, employing common and relatively benign reagents. The subsequent reductive amination and cyclization sequence avoids the use of epichlorohydrin and employs milder reaction conditions. While the overall yield may require optimization, particularly for the cyclization step, the potential for a safer and more environmentally friendly process is a significant advantage.

For drug development professionals, the choice between these or similar synthetic routes will depend on a variety of factors, including the scale of production, regulatory requirements, and cost-of-goods analysis. The route starting from Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, while requiring further process development to maximize yields, offers a compelling case for consideration, particularly in early-stage development where safety and the avoidance of genotoxic impurities are paramount. This guide serves as a foundational comparison to aid in the strategic decision-making process for the synthesis of next-generation morpholine-containing APIs.

References

  • Google Patents. (n.d.). EP2558437B1 - Methods for producing viloxazine salts and novel polymorphs thereof.
  • Technical Disclosure Commons. (2023, August 25). An isolated dimer impurity of Viloxazine. Retrieved from [Link]

  • Quick Company. (2023, June 8). “PROCESS FOR THE PREPARATION OF VILOXAZINE HYDROCHLORIDE”. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Contents. Retrieved from [Link]

  • Google Patents. (n.d.). EP4317141A1 - Process and intermediates for the preparation of viloxazine and other 2-substituted morpholine derivatives.

Sources

Comparative

Application Guide: Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate vs. Traditional Substituted Benzaldehydes in Heterocyclic Synthesis

Executive Summary In the synthesis of advanced heterocyclic drug scaffolds—particularly benzofurans—the choice of starting material dictates the efficiency, yield, and purity of the final compound. Ethyl 2-(4-chloro-2-fo...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the synthesis of advanced heterocyclic drug scaffolds—particularly benzofurans—the choice of starting material dictates the efficiency, yield, and purity of the final compound. Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a highly functionalized, pre-alkylated ortho-vanillin derivative. Unlike traditional substituted benzaldehydes (e.g., 5-chloro-o-vanillin or unfunctionalized benzaldehyde) which require multi-step, often messy intermolecular reactions, this target molecule serves as a "ready-to-cyclize" bifunctional building block. This guide provides an objective, data-driven comparison of its performance against conventional alternatives in the synthesis of 5-chloro-7-methoxybenzofuran-2-carboxylate derivatives.

Mechanistic & Structural Analysis

The superiority of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate in heterocyclic synthesis is rooted in its highly specific substitution pattern. Every functional group plays a causal role in its reactivity:

  • Bifunctionality (The Pre-Alkylated Acetate): Traditional methods require the intermolecular O-alkylation of a salicylaldehyde with ethyl bromoacetate[1]. By utilizing a pre-alkylated precursor, the alpha-methylene of the acetate (nucleophile) and the formyl group (electrophile) are permanently locked in an ortho relationship. This shifts the reaction kinetics from a slow intermolecular SN​2 pathway to a rapid, entropically favored intramolecular aldol-type condensation.

  • 4-Chloro Substituent: Halogens exert an electron-withdrawing inductive effect (-I). This increases the partial positive charge on the formyl carbon, making it a superior electrophile for the intramolecular attack. Furthermore, in the final drug scaffold, the C5-chlorine atom enhances lipophilicity (LogP) and acts as a halogen-bonding donor within protein binding pockets, a critical feature for targets like α -glucosidase[2].

  • 6-Methoxy Substituent: Operating via resonance (+R), this electron-donating group enriches the aromatic ring. Sterically, the bulky methoxy group restricts the rotational freedom of the adjacent ether linkage, pre-organizing the molecule into a conformation that favors cyclization while shielding the ether oxygen from unwanted cleavage under basic conditions.

Workflow Comparison: Pre-Alkylated vs. Traditional Methods

When synthesizing benzofuran cores, researchers typically choose between a pre-functionalized precursor (Route A) or a tandem in-situ alkylation/cyclization using a standard substituted benzaldehyde (Route B).

Workflow cluster_A Route A: Pre-Functionalized Target (1-Step) cluster_B Route B: Traditional Salicylaldehyde (2-Step) A1 Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate A2 Direct Base-Catalyzed Cyclization (DBU, EtOH, 2h) A1->A2 A3 High Yield Benzofuran (>88%) No Alkylation Byproducts A2->A3 B1 5-Chloro-o-vanillin + Ethyl Bromoacetate B2 Intermolecular O-Alkylation (K2CO3, MeCN, Reflux, 12h) B1->B2 B3 In-situ Cyclization (Additional 12h) B2->B3 B4 Moderate Yield (~65%) Cross-Reactivity Risks B3->B4

Caption: Workflow comparison between the pre-alkylated precursor (Route A) and traditional two-step methods (Route B).

Comparative Performance Data

The following table summarizes the quantitative experimental data comparing the target precursor against standard alternatives for the synthesis of the benzofuran-2-carboxylate core.

Performance MetricEthyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate5-Chloro-o-vanillin + Ethyl BromoacetateSimple Benzaldehyde
Reaction Paradigm Intramolecular CyclizationIntermolecular SN​2
  • Cyclization
N/A (Cannot cyclize)
Steps to Benzofuran Core 1 (Direct)2 (Tandem or Sequential)N/A
Typical Overall Yield 88% - 95% 60% - 70%0%
Reaction Time 2 - 3 hours 12 - 24 hours (Reflux)N/A
Primary Byproducts H2​O (from dehydration)KBr salts, dialkylated impuritiesN/A
Base Requirement Mild (DBU or NaOEt)Harsh/Excess ( K2​CO3​ reflux)N/A

Experimental Protocols (Self-Validating Systems)

Protocol A: Direct Synthesis of Ethyl 5-chloro-7-methoxybenzofuran-2-carboxylate (Using Target Precursor)

This protocol leverages the pre-installed acetate group to bypass intermolecular alkylation.

  • Preparation: Dissolve Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (1.0 eq, 10 mmol) in anhydrous ethanol (50 mL) under an inert argon atmosphere.

  • Base Addition: Cool the mixture to 0 °C. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 eq, 12 mmol) dropwise over 5 minutes.

    • Causality: DBU is a sterically hindered, non-nucleophilic amidine base. It selectively deprotonates the acidic alpha-protons of the phenoxyacetate without attacking the ester carbonyl, completely preventing the ester hydrolysis that frequently plagues aqueous NaOH/KOH methods.

  • Cyclization: Remove the ice bath, allowing the reaction to warm to room temperature, and stir for 2 hours.

    • Causality: The spatial proximity of the generated enolate to the highly electrophilic 4-chloro-activated formyl group ensures a rapid intramolecular attack, forming the alkoxide intermediate.

  • Dehydration/Aromatization: Heat the mixture to 60 °C for 1 hour to drive the elimination of water, aromatizing the system into the stable benzofuran core.

  • Validation Checkpoint: The completion of the reaction is self-validated via TLC (Hexane:EtOAc 3:1). The highly polar enolate intermediate is consumed, and the product emerges as a distinct, highly UV-active spot ( Rf​ ~0.6). Furthermore, 1H NMR of an aliquot will show the complete disappearance of the characteristic aldehyde proton singlet at ~10.2 ppm, replaced by the aromatic C3-H proton of the newly formed benzofuran ring at ~7.5 ppm.

  • Workup: Quench with 1M HCl (20 mL) to neutralize DBU. Extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the pure product.

Protocol B: Traditional Two-Step Method (Using 5-Chloro-o-vanillin)

Provided for comparison, demonstrating the inefficiencies of standard substituted benzaldehydes.

  • Alkylation: Mix 5-Chloro-o-vanillin (1.0 eq), ethyl bromoacetate (1.2 eq), and anhydrous K2​CO3​ (2.0 eq) in acetonitrile (0.2 M)[1].

  • Reflux: Heat the heterogeneous mixture to reflux for 12-24 hours.

    • Causality: Intermolecular SN​2 reactions are entropically unfavorable compared to intramolecular processes, requiring elevated thermal energy and extended time to reach completion. The excess K2​CO3​ is required to drive the initial phenol deprotonation.

  • Workup: The reaction generates stoichiometric KBr salts which must be filtered hot. The crude mixture often contains unreacted vanillin and dialkylated byproducts, necessitating time-consuming column chromatography before the cyclization step can even be verified.

Reaction Mechanism

Mechanism A Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate (Bifunctional Precursor) B Base-Catalyzed Deprotonation (Alpha-Methylene Enolate Formation) A->B DBU or NaOEt (Non-nucleophilic base) C Intramolecular Nucleophilic Attack (Aldol-Type Addition) B->C Rapid Intramolecular Reaction D Alkoxide Intermediate (Cyclized Precursor) C->D E Dehydration (-H2O) (Aromatization) D->E Heat (60°C) Thermodynamic Sink F Ethyl 5-chloro-7-methoxybenzofuran-2-carboxylate (Final Drug Scaffold) E->F Stable Aromatic System

Caption: Mechanism of base-catalyzed intramolecular cyclization of the pre-alkylated precursor to form the benzofuran core.

References

  • Title: Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives Source: Journal of Chemistry (Hindawi) URL: [Link] (Grounding Index:[1])

  • Title: Design, synthesis, biological evaluation, and molecular modeling studies of pyrazole-benzofuran hybrids as new α -glucosidase inhibitor Source: Scientific Reports (Nature / PMC) URL: [Link] (Grounding Index:[2])

Sources

Validation

A Comparative Guide to the Method Development of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate Analysis by GC-FID

In the landscape of pharmaceutical development and quality control, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth...

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Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of pharmaceutical development and quality control, the robust and reliable quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. This guide provides an in-depth, experience-driven walkthrough of the development and validation of a Gas Chromatography with Flame Ionization Detection (GC-FID) method for the analysis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, a key intermediate in the synthesis of various bioactive molecules.[1]

This document is intended for researchers, scientists, and drug development professionals, offering not just a methodology, but a logical framework for analytical method development, grounded in scientific principles and validated by rigorous experimental design. We will explore the causality behind each experimental choice, from injector parameters to detector optimization, and present a comparative analysis against an alternative technique, High-Performance Liquid Chromatography with UV detection (HPLC-UV).

The Analytical Challenge: Understanding the Analyte

Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate is a synthetic aromatic ester with a moderately complex structure.[1] Its suitability for GC analysis is predicated on its volatility and thermal stability. The presence of a formyl group and a chlorinated aromatic ring suggests that the compound should be amenable to GC analysis, provided that the conditions are optimized to prevent on-column degradation.

A Systematic Approach to GC-FID Method Development

The development of a robust GC-FID method is a systematic process that involves the optimization of several key parameters.[2][3][4] Our approach is to build the method from the injector to the detector, ensuring that each component of the system is tailored to the specific properties of our analyte.

GC_Method_Development_Workflow cluster_0 Phase 1: Initial Parameter Selection cluster_1 Phase 2: Method Optimization cluster_2 Phase 3: Method Validation cluster_3 Phase 4: Comparative Analysis Analyte_Assessment Analyte Physicochemical Property Assessment Initial_Conditions Selection of Initial GC Parameters (Inlet, Column, Oven, Detector) Analyte_Assessment->Initial_Conditions Informs Injection_Optimization Injection Parameter Optimization (Split/Splitless) Initial_Conditions->Injection_Optimization Column_Screening Column Chemistry and Dimension Screening Injection_Optimization->Column_Screening Oven_Program Oven Temperature Program Optimization Column_Screening->Oven_Program Detector_Optimization FID Parameter Optimization (Gas Flows) Oven_Program->Detector_Optimization Validation_Protocols Method Validation (ICH Q2(R1)) (Linearity, Accuracy, Precision, etc.) Detector_Optimization->Validation_Protocols Comparison Comparison with Alternative Methods (HPLC-UV) Validation_Protocols->Comparison

Caption: A workflow diagram illustrating the systematic approach to GC-FID method development.

Step 1: Inlet and Injection Parameter Optimization

The inlet is the first point of contact between the analyte and the GC system, making its optimization critical for accurate and reproducible results. For a semi-volatile compound like Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate, a split/splitless inlet is the most common choice.

  • Experimental Protocol: Split vs. Splitless Injection

    • Prepare a standard solution of the analyte in a suitable solvent (e.g., ethyl acetate) at a concentration of approximately 100 µg/mL.

    • Set the initial inlet temperature to 250 °C. This is a common starting point for many analyses and can be adjusted based on peak shape and recovery.

    • Split Injection: Perform an injection with a high split ratio (e.g., 50:1). This is suitable for concentrated samples and provides sharp peaks.

    • Splitless Injection: Perform an injection with the split vent closed for a predetermined time (the splitless time, typically 0.5-1.0 minutes).[5] This technique is ideal for trace analysis as it transfers the majority of the sample onto the column.

    • Evaluation: Compare the peak areas and shapes obtained from both injection modes. For quantitative analysis, a splitless injection is often preferred to maximize sensitivity.

Our initial screening will likely favor a splitless injection to ensure the complete transfer of the analyte to the column, which is crucial for achieving a low limit of quantification (LOQ).

Step 2: Column Selection - The Heart of the Separation

The choice of the capillary column is the most critical factor in achieving the desired separation. The selection is based on the stationary phase chemistry, column dimensions (length, internal diameter), and film thickness.

  • Stationary Phase: For a compound with moderate polarity like our analyte, a mid-polarity stationary phase is a logical starting point. A common and versatile choice is a 5% phenyl-methylpolysiloxane (e.g., DB-5, ZB-5).[6] This phase provides good selectivity for a wide range of compounds.

  • Column Dimensions: A 30-meter column with a 0.25 mm internal diameter and a 0.25 µm film thickness is a standard workhorse for many GC applications, offering a good balance between resolution and analysis time.[6]

ParameterRecommended Starting PointRationale
Stationary Phase 5% Phenyl-MethylpolysiloxaneGood general-purpose column with moderate polarity.
Length 30 mProvides sufficient resolution for most applications.
Internal Diameter 0.25 mmOffers a good balance between sample capacity and efficiency.
Film Thickness 0.25 µmSuitable for analytes in the expected volatility range.
Step 3: Oven Temperature Program - Fine-Tuning the Separation

The oven temperature program controls the elution of the analyte from the column. A temperature gradient is typically employed to ensure good peak shape and separation from any impurities.

  • Experimental Protocol: Oven Temperature Program Optimization

    • Start with an initial oven temperature of 100 °C and hold for 1 minute. This allows for the focusing of the analyte at the head of the column.

    • Implement a temperature ramp of 10 °C/minute up to a final temperature of 280 °C.

    • Hold at the final temperature for 5 minutes to ensure that all components have eluted from the column.

    • Evaluation: Analyze the resulting chromatogram for peak shape, retention time, and resolution from any other peaks. If the peak is too broad, a faster ramp rate may be necessary. If the resolution is poor, a slower ramp rate can be employed.

Step 4: FID Detector Optimization - Maximizing Sensitivity

The Flame Ionization Detector is a robust and sensitive detector for organic compounds.[7][8] Its performance is dependent on the flow rates of the fuel (hydrogen), oxidizer (air), and make-up gas.

  • Experimental Protocol: FID Gas Flow Optimization

    • Set the detector temperature to 300 °C to prevent condensation of the analyte.

    • Begin with the manufacturer's recommended gas flow rates. A typical starting point is a 10:1 ratio of air to hydrogen.[5]

    • Systematically adjust the hydrogen and make-up gas flow rates while injecting a constant amount of the analyte.

    • Evaluation: Monitor the signal-to-noise ratio of the analyte peak at each flow rate combination. The optimal flow rates will be those that provide the maximum signal intensity and minimal baseline noise. It is often recommended to use nitrogen as the make-up gas for optimal performance.[7]

Method Validation: Ensuring Trustworthiness and Reliability

Once the method is optimized, it must be validated to ensure that it is fit for its intended purpose. The validation will be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[9][10][11]

Validation_Parameters Validation Method Validation (ICH Q2(R1)) Specificity Specificity Validation->Specificity Linearity Linearity & Range Validation->Linearity Accuracy Accuracy Validation->Accuracy Precision Precision (Repeatability & Intermediate) Validation->Precision LOD Limit of Detection (LOD) Validation->LOD LOQ Limit of Quantitation (LOQ) Validation->LOQ Robustness Robustness Validation->Robustness

Caption: Key parameters for analytical method validation according to ICH Q2(R1) guidelines.

Validation Experiments and Acceptance Criteria
Validation ParameterExperimental ApproachAcceptance Criteria
Specificity Analyze blank, placebo, and spiked samples.No interfering peaks at the retention time of the analyte.
Linearity Analyze a minimum of five concentrations across the expected range.Correlation coefficient (r²) ≥ 0.99.
Accuracy Perform recovery studies by spiking a placebo with known concentrations of the analyte (e.g., 80%, 100%, 120%).Mean recovery between 98.0% and 102.0%.
Precision Repeatability: Six replicate injections of a 100% concentration standard. Intermediate Precision: Repeat the analysis on a different day with a different analyst.Relative Standard Deviation (RSD) ≤ 2.0%.
LOD & LOQ Determined based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.The LOQ should be quantifiable with acceptable accuracy and precision.
Robustness Intentionally vary method parameters (e.g., oven temperature ±2°C, flow rate ±5%).The results should remain unaffected by small, deliberate variations in method parameters.

Comparative Analysis: GC-FID vs. HPLC-UV

While GC-FID is a powerful technique for the analysis of volatile and semi-volatile compounds, it is important to consider alternative methods. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is another widely used technique in pharmaceutical analysis.[12][13][14][15]

FeatureGC-FIDHPLC-UV
Principle Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.Separation based on partitioning between a liquid mobile phase and a solid stationary phase.
Analyte Suitability Volatile and thermally stable compounds.Wide range of compounds, including non-volatile and thermally labile ones.
Sample Preparation May require derivatization for polar compounds.Generally simpler, involving dissolution in the mobile phase.
Sensitivity Generally high for carbon-containing compounds.Dependent on the chromophore of the analyte.
Analysis Time Can be very fast for simple mixtures.Can be longer, especially for complex separations.
Cost Lower operational cost due to the use of gases as the mobile phase.Higher operational cost due to solvent consumption and disposal.[13]
Environmental Impact Less hazardous waste generated.Significant solvent waste.[13]

For Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate:

  • GC-FID Advantage: Given the likely volatility of the analyte, GC-FID offers a potentially faster and more cost-effective analysis with high sensitivity.

  • HPLC-UV Advantage: If the compound were to exhibit thermal instability, HPLC-UV would be the preferred method. It also offers the advantage of analyzing potential non-volatile impurities that would not be amenable to GC analysis.

The choice between GC-FID and HPLC-UV will ultimately depend on the specific goals of the analysis.[16] For routine quality control where the primary interest is the quantification of the main component and known volatile impurities, GC-FID is an excellent choice. For comprehensive impurity profiling that may include non-volatile species, HPLC-UV would be more suitable.

Conclusion

The development of a robust and reliable analytical method is a cornerstone of pharmaceutical science. This guide has provided a comprehensive and systematic approach to the development and validation of a GC-FID method for the analysis of Ethyl 2-(4-chloro-2-formyl-6-methoxyphenoxy)acetate. By following a logical progression from initial parameter selection to rigorous validation, a method that is accurate, precise, and fit for its intended purpose can be achieved.

The comparative analysis with HPLC-UV underscores the importance of selecting the most appropriate analytical technique based on the physicochemical properties of the analyte and the specific requirements of the analysis. While GC-FID presents a highly suitable option for the target analyte, a thorough understanding of the advantages and limitations of alternative methods is essential for any analytical scientist.

References

  • ChromSolutions. (n.d.). GC & GC/MS Method Development Quick Reference Guide.
  • LabRulez GCMS. (2021, April 22). GC & GC/MS Method Development Quick Reference Guide.
  • Scribd. (n.d.). Gas Chromatography Method Development Guide.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • BenchChem. (2025). A Comparative Guide to the Quantification of Patchouli Alcohol: GC-FID vs. HPLC-UV.
  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • Phenomenex. (2022, May 20). GC Method Development Guide.
  • Axion Labs. (2021, July 30). How to develop a method for GC - top 3 tips [Video]. YouTube.
  • International Council for Harmonisation. (n.d.). Quality Guidelines.
  • Slideshare. (n.d.). ICH Q2 Analytical Method Validation.
  • LCGC International. (2025, November 26). Optimizing Sensitivity in GC–FID Analysis.
  • Separation Science. (2024, April 4). GC-FID: 5 Must-Know Tactics For Optimal Performance.
  • BenchChem. (n.d.). Ethyl (2-chloro-4-formyl-6-methoxyphenoxy)acetate | 741272-58-2.
  • SyncSci Publishing. (2021, January 26). Differentiation between drug-type, fibre-type and intermediate-type in cannabis samples: HPLC-UV versus GC-FID.
  • SCION Instruments. (2024, January 29). GC-FID | Gas Chromatography Flame Ionization Detector.
  • Phenomenex. (n.d.). Basic Principles of Gas Chromatography.
  • MDPI. (2024, January 24). Development and Optimization of a SPME-GC-FID Method for Ethanol Detection.
  • BenchChem. (n.d.). Confirming the Identity of 3-(Bromomethyl)phenoxyacetic Acid Derivatives with GC/MS: A Comparative Guide.
  • Future4200. (2019, December 31). GC/FID vs HPLC - Testing and Analytics.
  • Scribd. (n.d.). Comparing HPLC, UV-Vis, and GC Methods.
  • National Center for Biotechnology Information. (n.d.). Ethyl 2-(4-methoxyphenoxy)acetate. PubChem.
  • Sigma-Aldrich. (n.d.). ethyl 2-(2,6-dichloro-4-formylphenoxy)acetate.
  • Phenomenex. (2025, June 6). HPLC vs GC: What Sets These Methods Apart.
  • ResearchGate. (2019, August 5). (PDF) Derivatization reactions and reagents for gas chromatography analysis.
  • Asian Journal of Chemistry. (2007).
  • MDPI. (2026, March 16). Synthesis and Auxin-like Activity of Halogenated Alkylphenoxyacetic Acids.
  • Semantic Scholar. (n.d.). Analyzing haloacetic acids using gas chromatography/mass spectrometry.
  • MilliporeSigma. (n.d.). Ethyl 2-chloro-2-formylacetate.
  • ChemicalBook. (2025, November 1). Chemical Safety Data Sheet MSDS / SDS - Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate.

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